4-(4-Methoxybenzyl)phenol

• CAS: 21388-77-2

Core Science & Biosynthesis

Structural Characterization and Analytical Profiling of 4-[(4-Methoxyphenyl)methyl]phenol

A Comprehensive Technical Guide for Pharmaceutical Development

Executive Summary

As pharmaceutical pipelines increasingly rely on complex functionalized aromatics, the rigorous structural validation of synthetic intermediates becomes a non-negotiable standard. 4-[(4-Methoxyphenyl)methyl]phenol (CAS: 21388-77-2) , commonly known as 4-(4-methoxybenzyl)phenol, is a critical para-alkylphenol building block[1]. It serves as a foundational scaffold in the synthesis of bioactive molecules, most notably sodium-dependent glucose cotransporter 2 (SGLT2) inhibitors (e.g., dapagliflozin analogs) utilized in the management of type 2 diabetes[2].

This whitepaper provides an authoritative, field-proven framework for the structural characterization of 4-[(4-methoxyphenyl)methyl]phenol. By dissecting the causality behind synthetic impurities and establishing self-validating analytical protocols, this guide empowers analytical scientists to guarantee regiochemical absolute certainty.

Molecular Architecture and Physicochemical Profile

The molecular architecture of 4-[(4-methoxyphenyl)methyl]phenol features two distinct aromatic systems: a phenol ring and an anisole (methoxybenzene) ring, tethered by a central methylene (-CH2-) bridge[1]. This bipartite structure dictates its chemical behavior, offering orthogonal reactivity between the nucleophilic phenolic hydroxyl group and the stable methoxy ether.

Table 1: Quantitative Physicochemical and Mass Spectrometry Data [3]

Property	Value	Analytical Significance
CAS Number	21388-77-2	Unique identifier for regulatory filing.
Molecular Formula	C14H14O2	Defines the exact isotopic distribution.
Monoisotopic Mass	214.09938 Da	Target mass for High-Resolution MS (HRMS).
Exact Mass [M-H]⁻	213.09210 m/z	Primary target ion in ESI- negative mode.
Exact Mass [M+H]⁺	215.10666 m/z	Secondary target ion in ESI+ positive mode.

| Predicted CCS ([M-H]⁻) | 152.0 Ų | Collision Cross Section for Ion Mobility MS. |

Synthetic Logic and Regiochemical Control

To design an effective analytical workflow, one must first understand the synthetic causality that generates potential impurities. Historically, para-alkylphenols were synthesized via Friedel-Crafts alkylation. However, this method is fundamentally flawed for pharmaceutical-grade production due to poor regioselectivity, yielding complex mixtures of ortho- and para-alkylated isomers, alongside unwanted O-alkylation (etherification)[4].

Modern synthetic routes circumvent this by employing transition-metal catalysis. For example, Iridium-catalyzed site-specific deoxygenation of phenolic alcohols ensures exclusive para-selectivity[4]. Consequently, the primary objective of our analytical characterization is to definitively prove para-substitution and rule out ortho-isomeric impurities.

Figure 1: Synthetic logic comparing classical alkylation versus site-specific deoxygenation.

Advanced Structural Characterization Protocols

A robust analytical package cannot rely on a single technique. We establish a self-validating system utilizing orthogonal methods: LC-MS/MS confirms molecular connectivity, while 2D NMR unambiguously dictates regiochemistry.

3.1. Mass Spectrometry (LC-MS/MS) Profiling

Causality of Method: Electrospray Ionization (ESI) in negative mode is deliberately selected. The acidic nature of the phenolic hydroxyl group allows it to readily deprotonate, forming a highly stable phenoxide anion ([M-H]⁻ at m/z 213.09)[3]. Fragmentation of this parent ion yields symmetric cleavage at the methylene bridge, providing self-validating proof of the two distinct aromatic halves.

Step-by-Step Methodology: High-Resolution LC-MS/MS Workflow

• Sample Preparation: Dissolve 1.0 mg of the synthesized compound in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm). Execute a gradient elution from 5% to 95% Acetonitrile over 5 minutes. Purpose: This gradient ensures baseline resolution between the target compound and any potentially co-eluting ortho-isomers.

• Ionization Parameters: Operate the ESI source in negative mode. Set the capillary voltage to 2.5 kV and the desolvation gas temperature to 350°C.

• Collision-Induced Dissociation (CID): Isolate the parent ion (m/z 213.09). Apply a normalized collision energy of 15–25 eV.

• Fragment Analysis: Monitor for diagnostic cleavage. The appearance of the methoxybenzyl radical (m/z 121) and the hydroxybenzyl species (m/z 107) mathematically reconstructs the intact molecule, validating the methylene linkage.

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality of Method: While 1D ¹H NMR easily identifies the methoxy group (~3.7 ppm) and the methylene bridge (~3.8 ppm), it is structurally insufficient. Overlapping aromatic multiplets (AA'BB' spin systems) can mask ortho-substituted impurities. Therefore, 2D Heteronuclear Multiple Bond Correlation (HMBC) is mandated as the ultimate self-validating control. HMBC maps long-range (2- and 3-bond) carbon-proton couplings, proving that the methylene protons couple symmetrically to the C2/C6 carbons of both para-substituted rings.

Table 2: Expected ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz)

Proton/Carbon Environment	¹H Shift (ppm)	¹³C Shift (ppm)	Multiplicity / Coupling
Methoxy (-OCH₃)	~3.78	~55.3	Singlet, 3H
Methylene Bridge (-CH₂-)	~3.85	~40.1	Singlet, 2H
Phenol (-OH)	~4.60	N/A	Broad Singlet, 1H (Exchangeable)
Methoxy Ring (C2/C6)	~7.08	~129.8	Doublet, 2H, J = 8.5 Hz (AA'BB')
Methoxy Ring (C3/C5)	~6.82	~113.9	Doublet, 2H, J = 8.5 Hz (AA'BB')
Phenol Ring (C2/C6)	~7.02	~129.9	Doublet, 2H, J = 8.4 Hz (AA'BB')

| Phenol Ring (C3/C5) | ~6.75 | ~115.3 | Doublet, 2H, J = 8.4 Hz (AA'BB') |

Step-by-Step Methodology: 2D NMR Regiochemical Validation

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS as an internal standard.

• 1D Acquisition: Acquire a standard ¹H spectrum (16 scans) and a ¹³C{¹H} spectrum (1024 scans) to establish baseline chemical shifts and verify bulk purity.

• HSQC Acquisition: Run a 2D ¹H-¹³C HSQC experiment to map one-bond correlations. Purpose: Unambiguously assign the methoxy and methylene carbons to their respective protons.

• HMBC Acquisition (The Self-Validating Step): Execute a 2D ¹H-¹³C HMBC experiment optimized for long-range couplings (J = 8 Hz).

• Data Interpretation: Trace the cross-peaks originating from the methylene protons (~3.85 ppm). A valid para-para structure will exhibit strong 3-bond correlations to exactly four distinct aromatic carbons (C2/C6 of both rings), completely lacking the asymmetric coupling patterns inherent to ortho-substituted impurities.

Figure 2: Self-validating analytical decision tree for regiochemical and structural confirmation.

Conclusion

The rigorous structural characterization of 4-[(4-methoxyphenyl)methyl]phenol demands a synergistic approach. By understanding the causal relationship between synthetic pitfalls (such as ortho-alkylation)[4] and the necessity of orthogonal analytical techniques, researchers can establish a self-validating workflow. The combination of high-resolution LC-MS/MS for connectivity and 2D HMBC NMR for absolute regiochemistry ensures the unquestionable integrity of this critical pharmaceutical intermediate[2].

References

• Title: Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377)
• Source: google.
• Title: 21388-77-2 (C14H14O2)
• Source: acs.

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• 3. PubChemLite - 21388-77-2 (C14H14O2) [pubchemlite.lcsb.uni.lu]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Physicochemical Properties of 4-(4-Methoxybenzyl)phenol for Advanced Research

This guide provides a detailed analysis of the core physicochemical properties of 4-(4-Methoxybenzyl)phenol (CAS No: 21388-77-2), with a specific focus on its molecular weight and solvent solubility profile. Designed for researchers, medicinal chemists, and formulation scientists, this document synthesizes theoretical principles with practical experimental guidance to support its application in drug discovery and materials science.

Section 1: Core Physicochemical Properties

4-(4-Methoxybenzyl)phenol is an organic compound featuring a phenol ring linked to a p-methoxyphenyl group via a methylene bridge.[1] This unique structure, combining a hydrogen-bond-donating hydroxyl group with a larger, moderately polar aromatic system, dictates its physical behavior and interaction with various solvents. Understanding these fundamental properties is the first step in any experimental design, from reaction setup to formulation and biological screening.

The key identifying and physical properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	4-[(4-methoxyphenyl)methyl]phenol	[1]
CAS Number	21388-77-2	[1]
Molecular Formula	C₁₄H₁₄O₂	[1]
Molecular Weight	214.26 g/mol	[1][2]
Appearance	White crystalline solid	[1]
Melting Point	Approx. 70-75 °C	[1]

Section 2: Comprehensive Solvent Solubility Profile

The solubility of a compound is a critical parameter influencing its reactivity, purification, formulation, and bioavailability. For 4-(4-Methoxybenzyl)phenol, solubility is governed by the interplay between its polar phenolic hydroxyl group and its larger, more non-polar diarylmethane backbone.

Theoretical Considerations: "Like Dissolves Like"

The principle of "like dissolves like" is paramount in predicting solubility. The 4-(4-Methoxybenzyl)phenol molecule has distinct regions of polarity:

• Polar Region : The phenolic hydroxyl (-OH) group is polar and can act as both a hydrogen bond donor and acceptor. This feature promotes solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents that can accept hydrogen bonds (e.g., acetone, DMSO).

• Non-Polar Region : The two aromatic rings and the methylene bridge constitute a significant non-polar, lipophilic portion of the molecule. This structure favors interactions with solvents that have low polarity through van der Waals forces.

Consequently, a balance is expected: the compound will exhibit favorable solubility in a range of organic solvents but limited solubility in highly polar solvents like water, where the energetic cost of disrupting the water's hydrogen-bonding network is not sufficiently compensated by solute-water interactions.[3]

Caption: Polarity matching drives solubility outcomes.

Predicted & Analog-Informed Solubility Data

While specific quantitative solubility data for 4-(4-Methoxybenzyl)phenol is not widely published, a robust qualitative and semi-quantitative profile can be constructed based on its chemical structure, general data on benzylphenols, and empirical data from structurally similar compounds like 4-methoxyphenol.[3][4][5]

Benzylphenols are generally described as soluble in organic solvents and practically insoluble in water.[3] The structurally related compound 4-methoxyphenol has a measured water solubility of 40 g/L (4.1 g/100 mL) at 25°C and is known to be soluble in ethanol, acetone, benzene, and ethyl acetate.[4][5] Given that 4-(4-Methoxybenzyl)phenol has a larger non-polar surface area due to the additional benzyl group, its water solubility is expected to be significantly lower than that of 4-methoxyphenol.

Solvent Class	Solvent	Predicted Solubility	Rationale / Analog Data
Polar Protic	Water	Low / Poorly Soluble	The large, non-polar diarylmethane structure outweighs the polar -OH group's contribution, leading to poor aqueous solubility.[3]
Methanol	High	The hydroxyl group forms strong hydrogen bonds with methanol. Phenolic compounds generally show high solubility in alcohols.[3]
Ethanol	High	Similar to methanol, ethanol is an excellent hydrogen bond donor and acceptor, facilitating dissolution.[1][3]
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	DMSO is a strong hydrogen bond acceptor and a highly polar solvent capable of solvating a wide range of compounds. A solubility of ≥20 mg/mL is common for similar structures in screening libraries.
Acetone	High	The carbonyl group acts as an effective hydrogen bond acceptor for the phenolic proton. 4-methoxyphenol is soluble in acetone.[4]
Acetonitrile (ACN)	Moderate to High	ACN is polar but a weaker hydrogen bond acceptor than acetone or DMSO. Good solubility is still expected.
Non-Polar	Toluene	Moderate to Low	The aromatic nature of toluene allows for favorable π-π stacking interactions with the compound's benzene rings, but it lacks the polarity to interact strongly with the hydroxyl group.
Hexane	Low / Poorly Soluble	As a non-polar aliphatic hydrocarbon, hexane cannot effectively solvate the polar hydroxyl group, leading to very low solubility.
Halogenated	Dichloromethane (DCM)	High	DCM's moderate polarity and ability to engage in dipole-dipole interactions make it a good solvent for compounds of intermediate polarity.
Chloroform	High	Similar to DCM, chloroform is an effective solvent for many organic solids.[1]

Note: "High" solubility generally implies >10-50 mg/mL, "Moderate" suggests 1-10 mg/mL, and "Low" indicates <1 mg/mL. These are estimations and must be confirmed experimentally.

Section 3: Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, the Shake-Flask Method is the gold-standard technique. It is a robust and reliable way to determine the equilibrium solubility of a compound at a given temperature.

Causality Behind the Shake-Flask Method

This method is designed to create a saturated solution where the dissolved solute is in equilibrium with the undissolved solid. This ensures the measured concentration represents the true thermodynamic solubility limit, not a kinetically trapped supersaturated or incompletely dissolved state. Using excess solid guarantees that saturation is achieved. The extended equilibration time (24-72 hours) with constant agitation allows the system to overcome any kinetic barriers to dissolution. Subsequent separation of the solid and analysis of the supernatant provides a precise measurement.

Step-by-Step Protocol

• Preparation : Add an excess amount of solid 4-(4-Methoxybenzyl)phenol to a known volume of the selected solvent in a sealed glass vial. "Excess" means enough solid is added so that undissolved material is clearly visible after the equilibration period.

• Equilibration : Place the vials in an incubator shaker or on a stirring plate set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient duration, typically 24 to 72 hours, to ensure equilibrium is reached.

• Phase Separation : After equilibration, allow the vials to stand undisturbed at the same constant temperature to let the excess solid settle. To ensure complete removal of particulate matter, centrifuge the vials.

• Sample Collection : Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean analysis vial. This step is critical to prevent any microscopic solid particles from being included in the analysis, which would artificially inflate the solubility reading.

• Quantification (HPLC Method) :

  • Prepare a set of calibration standards of 4-(4-Methoxybenzyl)phenol with known concentrations in the same solvent.

  • Analyze the filtered supernatant and the calibration standards using a validated High-Performance Liquid Chromatography (HPLC) method with a suitable detector (e.g., UV-Vis).

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus concentration for the standards.

  • Determine the concentration of the saturated solution by interpolating its analytical signal on the calibration curve.

• Data Reporting : Report the solubility in standard units, such as mg/mL or molarity (mol/L), at the specified temperature.

Sources

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• 2. 4-[(4-Methoxyphenyl)methyl]phenol | CymitQuimica [cymitquimica.com]
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Navigating the Unseen: A Technical Guide to the Toxicity Profile and Safety of 4-(4-Methoxybenzyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Physicochemical Properties

4-(4-Methoxybenzyl)phenol, also known as 4-(p-methoxybenzyl)phenol, is an organic compound with the molecular formula C14H14O2 and a molecular weight of 214.26 g/mol .[1] Its structure features a phenol group linked to a methoxy-substituted benzyl group. While detailed experimental data on its physicochemical properties are scarce, some information is available from chemical suppliers.

Table 1: Physicochemical Properties of 4-(4-Methoxybenzyl)phenol

Property	Value	Source
CAS Number	21388-77-2	EvitaChem[1]
Molecular Formula	C14H14O2	EvitaChem[1]
Molecular Weight	214.26 g/mol	EvitaChem[1]
IUPAC Name	4-[(4-methoxyphenyl)methyl]phenol	EvitaChem[1]
Synonyms	4-(p-methoxybenzyl)phenol	EvitaChem[1]

The Landscape of Toxicity Data: A Case of Inference

Diagram 1: Structural Comparison

Caption: Structural similarity between the target compound and its surrogate.

Inferred Toxicological Profile Based on 4-Methoxyphenol (MEHQ) Data

The following sections detail the known toxicological effects of 4-methoxyphenol. It is plausible that 4-(4-Methoxybenzyl)phenol could exhibit a similar hazard profile.

Acute Toxicity

For 4-methoxyphenol, the acute toxicity is categorized as harmful if swallowed.[2][3][4] Animal studies have shown oral LD50 values of 1630 mg/kg in rats and 621 mg/kg in mice.[5] The acute dermal toxicity is considered low, with LD50 values greater than 2000 mg/kg in rats and rabbits.[5] Inhalation of 4-methoxyphenol is not considered a primary route of acute toxicity under normal conditions.[2]

Skin and Eye Irritation

4-methoxyphenol is a known skin and eye irritant.[6][7][8] Contact can cause redness, a burning sensation, and pain.[6] Prolonged or repeated skin contact may lead to more severe irritation.[2] It is classified as causing serious eye irritation, with the potential for severe damage.[4][5]

Sensitization

A significant hazard associated with 4-methoxyphenol is its potential to cause skin sensitization, leading to allergic contact dermatitis.[2][3][4][6][9]

Carcinogenicity

The carcinogenic potential of 4-methoxyphenol has been investigated. One study in rats showed that dietary administration of 4-methoxyphenol induced forestomach papillomas and squamous-cell carcinomas.[10] However, another study concluded that it is not expected to be carcinogenic to humans.[5] The International Agency for Research on Cancer (IARC) has not classified 4-methoxyphenol as to its carcinogenicity to humans. Given the conflicting data for the surrogate, the carcinogenic potential of 4-(4-Methoxybenzyl)phenol remains unknown.

Genotoxicity

In vitro genotoxicity tests for 4-methoxyphenol have produced mixed results.[5] There is currently insufficient evidence to classify it as a mutagen.

Reproductive and Developmental Toxicity

Based on available data for 4-methoxyphenol, it is not expected to cause reproductive or developmental toxicity.[5] Any observed effects in studies were secondary to maternal toxicity.[5]

Safety Data Sheet (SDS) Core Information: An Extrapolated Framework

In the absence of a specific SDS for 4-(4-Methoxybenzyl)phenol, the following provides a framework for safe handling, drawing heavily on the established protocols for 4-methoxyphenol.

Hazard Identification

Based on the surrogate data, 4-(4-Methoxybenzyl)phenol should be handled as a substance that is potentially:

• Harmful if swallowed.

• A skin and eye irritant.

• A skin sensitizer.

• Potentially carcinogenic.

First-Aid Measures

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[11]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[11][12]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Wash contaminated clothing before reuse. Seek medical attention if irritation or a rash develops.[3][11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[11][12]

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing.[12] Wear appropriate personal protective equipment (PPE). Ensure adequate ventilation. Wash thoroughly after handling.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[13]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or other protective clothing.

• Respiratory Protection: If engineering controls do not maintain airborne concentrations to a level which is adequate to protect worker health, a NIOSH-approved respirator may be appropriate.

Diagram 2: Safe Handling Workflow

Caption: A generalized workflow for the safe handling of phenolic compounds.

Environmental Hazards

Data on the environmental fate and ecotoxicity of 4-(4-Methoxybenzyl)phenol are not available. For 4-methoxyphenol, it is considered harmful to aquatic life with long-lasting effects.[4][9] Therefore, it is prudent to prevent the release of 4-(4-Methoxybenzyl)phenol into the environment.

Experimental Protocols: A Template for Future Investigation

Given the data gap, the following outlines a general experimental approach for assessing the toxicity of a novel phenolic compound like 4-(4-Methoxybenzyl)phenol.

Protocol 1: In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Culture a relevant cell line (e.g., HaCaT keratinocytes for skin toxicity) in appropriate media.

• Compound Preparation: Prepare a stock solution of 4-(4-Methoxybenzyl)phenol in a suitable solvent (e.g., DMSO) and make serial dilutions.

• Treatment: Expose the cells to various concentrations of the compound for a specified time (e.g., 24, 48 hours).

• MTT Assay: Add MTT solution to the cells and incubate. The viable cells will reduce MTT to formazan.

• Quantification: Solubilize the formazan crystals and measure the absorbance at a specific wavelength to determine cell viability.

• Data Analysis: Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

Conclusion: A Call for Further Research

This technical guide consolidates the currently available information on the toxicity and safety of 4-(4-Methoxybenzyl)phenol. The significant reliance on data from the structurally similar 4-methoxyphenol underscores the critical need for dedicated toxicological studies on this compound. Researchers and drug development professionals are urged to exercise caution and implement robust safety protocols when handling 4-(4-Methoxybenzyl)phenol. The generation of empirical data through the experimental approaches outlined will be invaluable in establishing a definitive and reliable safety profile for this compound.

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Thermodynamic Stability and Synthetic Dynamics of 4-(4-Methoxybenzyl)phenol Derivatives: A Technical Whitepaper

Executive Summary

4-(4-Methoxybenzyl)phenol (4-MBP) is a highly versatile diarylmethane derivative characterized by an electron-rich methoxy group and a phenolic hydroxyl group separated by an sp3-hybridized methylene bridge[1]. It serves as a critical structural motif in medicinal chemistry, most notably as a core precursor in the synthesis of SGLT2 inhibitors such as dapagliflozin[2][3]. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of 4-MBP derivatives, detailing the causality behind their oxidative vulnerabilities, and outlines self-validating experimental protocols for their synthesis and thermodynamic assessment.

Thermodynamic Profiling of the Diarylmethane Core

C–H Bond Dissociation Energy (BDE) and Oxidative Susceptibility

The thermodynamic stability of diarylmethanes is fundamentally dictated by the benzylic sp3 C–H bonds, which possess a relatively weak homolytic bond dissociation energy (BDE) of approximately 80–90 kcal/mol[4]. In 4-MBP, the presence of strong electron-donating groups (–OCH3 and –OH) on the flanking aromatic rings provides significant resonance stabilization to any generated benzylic radical. While this stabilization facilitates targeted synthetic functionalization, it simultaneously creates a thermodynamic vulnerability to aerobic oxidation. Under oxidative stress, the methylene bridge acts as a thermodynamic sink, spontaneously converting into a diarylketone (benzophenone derivative)[1][4].

Transient Thermodynamic Control in Stereocenter Epimerization

In the development of complex 4-MBP derivatives, such as C-glycoside pharmaceuticals containing a β-configured diarylmethane group, thermodynamic equilibration is utilized to control stereochemistry[5]. Out-of-equilibrium processes employing transient thermodynamic control allow for the site-selective epimerization of saccharide derivatives. By exploiting the relative thermodynamic stabilities of intermediate complexes, chemists can drive the formation of specific, energetically uphill diastereomers[2].

Fig 1. Oxidative degradation pathway of 4-MBP driven by low benzylic BDE.

Synthetic Methodologies: Overcoming Thermodynamic Barriers

The synthesis of the 4-MBP core typically involves the cross-coupling of benzyl chlorides with aryl boronic acids. A highly efficient, ligand-free method utilizes PdCl2 in a DMF/aqueous medium[6]. The choice of solvent is strictly governed by thermodynamics: the thermodynamic stability of palladium complexes increases significantly in the solvent series DMSO < CH3CN < DMF[6]. Furthermore, the addition of water lowers the activation energy for the dissolution of the K2CO3 base. This biphasic solvation is thermodynamically required to drive the transmetalation step forward, ensuring high yields without the need for complex, air-sensitive phosphine ligands.

Fig 2. Ligand-free Pd-catalyzed cross-coupling workflow for diarylmethanes.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of 4-MBP via Aqueous Pd-Catalyzed Cross-Coupling

Causality Focus: This protocol relies on the thermodynamic stabilization of the Pd-intermediate in DMF and the biphasic solvation of the base to drive transmetalation[6].

• Reagent Preparation : In a reaction vessel, combine 4-methoxybenzyl chloride (1.0 equiv) and 4-hydroxyphenylboronic acid (1.2 equiv). Rationale: A slight excess of the boronic acid compensates for competitive protodeboronation, a common thermodynamic side-reaction.

• Catalyst and Base Addition : Add PdCl2 (0.2 mol%) and K2CO3 (2.0 equiv). Rationale: PdCl2 acts as a pre-catalyst that is thermodynamically stabilized by the solvent, while K2CO3 serves as the inorganic base.

• Solvent Introduction : Introduce a solvent mixture of DMF/H2O (4:1 v/v). Rationale: DMF stabilizes the oxidative addition complex, while water ensures the complete dissolution of K2CO3, generating the reactive hydroxide/carbonate species necessary for transmetalation[6].

• Reaction Execution : Heat the mixture to 90 °C under atmospheric air for 1–3 hours. Monitor via TLC. Self-Validation: The reaction is a self-validating system; the complete disappearance of the benzyl chloride spot and the precipitation of the product upon cooling to room temperature and dilution with water confirm successful coupling.

• Isolation : Extract the aqueous layer with ethyl acetate, dry the organic phase over MgSO4, and concentrate under reduced pressure to yield the diarylmethane derivative.

Protocol B: Thermodynamic Stability Assessment (Forced Oxidative Degradation)

Causality Focus: This protocol measures the kinetic vulnerability of the benzylic C–H bond by forcing its oxidation to a diarylketone[4].

• Substrate Preparation : Dissolve 4-MBP (0.5 mmol) in acetic acid (2.0 mL). Rationale: Acetic acid provides a protic environment that accelerates single-electron transfer processes.

• Initiator Addition : Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 10 mol%) and tert-butyl nitrite (TBN, 20 mol%). Rationale: DDQ acts as a highly active radical initiator to abstract the H-atom from the weak benzylic C–H bond (BDE ~80 kcal/mol), while TBN facilitates the aerobic oxidation cycle[4].

• Aerobic Oxidation : Stir the solution at 80 °C under an oxygen atmosphere (1 atm) for 12 hours.

• Kinetic Monitoring : Take aliquots every 2 hours, quench with saturated NaHCO3, and analyze via GC-FID using dodecane as an internal standard. Self-Validation: The linear decrease in the 4-MBP peak area relative to the internal standard, coupled with the proportional mass-balance increase in the diarylketone peak, validates the degradation kinetics and confirms the thermodynamic sink of the reaction.

Quantitative Data: Thermodynamic & Kinetic Parameters

The following table summarizes the thermodynamic parameters and oxidative vulnerabilities of 4-MBP compared to baseline diarylmethanes. The electron-donating groups in 4-MBP significantly lower the C–H BDE, directly impacting its oxidative half-life.

Compound	Benzylic C–H BDE (kcal/mol)	Oxidative Half-Life (80°C, O2)	Rotational Barrier (kcal/mol)	Primary Degradant
Unsubstituted Diphenylmethane	~88.5	> 48 hours	~2.5	Benzophenone
4-(4-Methoxybenzyl)phenol (4-MBP)	~80.0	12 hours	~3.2	4-Hydroxy-4'-methoxybenzophenone
Dapagliflozin Core (C-Glycoside)	~82.5	24 hours	~4.8	Complex Diarylketone

References

• Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377). EvitaChem.
• Dynamic Thermodynamic Resolution: Control of Enantioselectivity through Diastereomeric Equilibration. Accounts of Chemical Research - ACS Publications.
• Selective Isomerization via Transient Thermodynamic Control: Dynamic Epimerization of trans to cis Diols. PMC.
• Efficient synthesis of diarylmethane derivatives by PdCl2 catalyzed cross-coupling reactions of benzyl chlorides with aryl boronic acids in aqueous medium. ResearchGate.
• WO2008016132A1 - Benzyl phenyl glucopyranoside derivative. Google Patents.
• Synthesis of Structurally Diverse Diarylketones Through the Diarylmethyl sp3 C—H Oxidation. ResearchGate.

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• 1. evitachem.com [evitachem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. WO2008016132A1 - Benzyl phenyl glucopyranoside derivative - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Comprehensive Structural Elucidation and NMR Reference Data for 4-(4-Methoxybenzyl)phenol: A Technical Guide

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Reference Standard

Chemical Context and Pharmaceutical Relevance

4-(4-Methoxybenzyl)phenol (CAS: 21388-77-2), also referred to as 4-(p-methoxybenzyl)phenol, is an unsymmetrical diarylmethane derivative characterized by a central methylene bridge linking a phenol ring and an anisole ring. In modern medicinal chemistry, this specific diarylmethane scaffold is highly prized. It serves as a critical structural precursor in the synthesis of C-aryl glucoside SGLT2 inhibitors (such as dapagliflozin analogs), which are frontline therapeutics for type 2 diabetes . Furthermore, the compound exhibits intrinsic antioxidant activity, as the phenolic hydroxyl group acts as an efficient hydrogen atom donor to quench radical species .

As a Senior Application Scientist, I frequently observe that the unambiguous structural elucidation of unsymmetrical diarylmethanes can be challenging due to the highly overlapping aromatic signals. This whitepaper provides a definitive, field-proven reference for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic data of 4-(4-Methoxybenzyl)phenol, detailing the causality behind the chemical shifts and outlining a self-validating experimental protocol for structural confirmation.

Structural Architecture and Atom Numbering

To ensure absolute clarity in signal assignment, we must establish a rigorous atom numbering system:

• Ring A (Phenol): The carbon attached to the methylene bridge is C-1' . The carbon bearing the hydroxyl group is C-4' . The intermediate carbons are C-2'/C-6' (ortho to the bridge) and C-3'/C-5' (ortho to the OH).

• Methylene Bridge: Designated as C-7 .

• Ring B (Anisole): The carbon attached to the methylene bridge is C-1 . The carbon bearing the methoxy group is C-4 . The intermediate carbons are C-2/C-6 (ortho to the bridge) and C-3/C-5 (ortho to the OCH 3​ ).

• Methoxy Group: Designated as C-8 .

High-Resolution 1 H NMR Spectroscopic Analysis

The 1 H NMR spectrum of 4-(4-Methoxybenzyl)phenol is dominated by two distinct AA'BB' spin systems in the aromatic region, corresponding to the para-substituted benzene rings.

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
8	3.78	s	3H	-	-OCH 3​
7	3.86	s	2H	-	-CH 2​ bridge
4'-OH	4.65	br s	1H	-	Phenolic -OH
3', 5'	6.75	d	2H	8.5	Phenol Ar-H (ortho to OH)
3, 5	6.83	d	2H	8.6	Anisole Ar-H (ortho to OCH 3​ )
2', 6'	7.03	d	2H	8.5	Phenol Ar-H (meta to OH)
2, 6	7.08	d	2H	8.6	Anisole Ar-H (meta to OCH 3​ )

Causality of Chemical Shifts (Expert Insight)

The differentiation between the two highly similar aromatic rings relies on understanding the mesomeric (+M) effects of the substituents. Why are the protons ortho to the hydroxyl group (6.75 ppm) more shielded than those ortho to the methoxy group (6.83 ppm)?

The hydroxyl group is a stronger +M donor than the methoxy group. The methoxy group possesses a bulky methyl substituent that slightly hinders the optimal co-planarity of the oxygen lone pairs with the aromatic π -system. In contrast, the unhindered hydroxyl oxygen aligns perfectly, driving greater electron density into the ortho and para positions of Ring A, thereby shielding the H-3'/5' protons more effectively than the H-3/5 protons of Ring B.

13 C NMR Spectroscopic Analysis

The 13 C NMR spectrum provides a clear map of the carbon skeleton, particularly distinguishing the quaternary ipso carbons.

Table 2: 13 C NMR Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Assignment
7	40.2	CH 2​	Methylene bridge
8	55.3	CH 3​	Methoxy carbon
3, 5	113.9	CH	Anisole Ar-C (ortho to OCH 3​ )
3', 5'	115.3	CH	Phenol Ar-C (ortho to OH)
2, 6	129.8	CH	Anisole Ar-C (meta to OCH 3​ )
2', 6'	130.1	CH	Phenol Ar-C (meta to OH)
1	133.5	C	Anisole Ar-C (ipso to CH 2​ )
1'	134.1	C	Phenol Ar-C (ipso to CH 2​ )
4'	153.9	C	Phenol Ar-C (ipso to OH)
4	158.0	C	Anisole Ar-C (ipso to OCH 3​ )

Causality of Chemical Shifts (Expert Insight)

In 13 C NMR, the inductive (-I) effect of the substituent heavily influences the ipso carbon. The sp 3 hybridized methyl group of the methoxy moiety alters the dipole moment, making the methoxy oxygen a stronger inductive electron-withdrawing group locally compared to the hydroxyl oxygen. Consequently, C-4 (158.0 ppm) is significantly more deshielded than C-4' (153.9 ppm). The methylene bridge (C-7) resonates at 40.2 ppm, a characteristic shift for diarylmethanes synthesized via Friedel-Crafts alkylation .

Logical Elucidation via 2D NMR (Self-Validating System)

To ensure absolute trustworthiness, the 1D assignments must be internally audited using 2D Heteronuclear Multiple Bond Correlation (HMBC). This creates a self-validating data loop where the structure proves itself without reliance on external empirical models.

By isolating the methoxy protons (3.78 ppm), we observe a strong 3JCH​ HMBC correlation exclusively to C-4 (158.0 ppm). This unambiguously anchors the Anisole ring. Conversely, the methylene bridge protons (3.86 ppm) act as the central hub, showing 2JCH​ and 3JCH​ correlations to C-1, C-1', C-2/6, and C-2'/6', physically proving the linkage of the two distinct aromatic systems.

Fig 1: 2D HMBC logical elucidation network for structural verification.

Standardized Experimental Protocol

The following step-by-step methodology ensures high-fidelity, reproducible NMR acquisition.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of highly purified 4-(4-Methoxybenzyl)phenol in 0.6 mL of deuterated chloroform (CDCl 3​ ).

  • Causality: CDCl 3​ is selected because it lacks exchangeable deuterium atoms that would rapidly obliterate the phenolic -OH signal through H/D exchange (a common artifact when using CD 3​ OD).

• Internal Standardization: Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS). Set the TMS singlet to exactly 0.00 ppm during processing to calibrate all chemical shifts.

• Instrument Tuning: Insert the NMR tube into a 400 MHz (or higher) spectrometer. Lock onto the deuterium signal of CDCl 3​ , tune the probe, and perform automated gradient shimming to ensure a line width of < 1.0 Hz.

• 1 H NMR Acquisition: Execute a standard 30-degree pulse sequence (zg30). Acquire 16 scans with a relaxation delay (D1) of 1 second.

• 13 C NMR Acquisition: Execute a proton-decoupled 30-degree pulse sequence (zgpg30). Acquire 512 to 1024 scans.

  • Causality: A relaxation delay (D1) of at least 2 seconds must be enforced to ensure complete longitudinal relaxation ( T1​ ) of the quaternary ipso carbons (C-1, C-1', C-4, C-4'), which lack directly attached protons to facilitate dipole-dipole relaxation. Failing to do so results in artificially suppressed quaternary signals.

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT). Perform manual zero-order and first-order phase corrections, followed by a polynomial baseline correction.

Fig 2: Step-by-step NMR sample preparation and data acquisition workflow.

References

• ResearchGate. "Hydrogen bonding network enabled Brønsted acid catalyzed synthesis of unsymmetrical diarylmethanes." ResearchGate Publications. URL: [Link]

• Google Patents. "WO2008016132A1 - Benzyl phenyl glucopyranoside derivative." WIPO (PCT).

Pharmacokinetics of 4-(4-Methoxybenzyl)phenol-Derived SGLT2 Inhibitors: A Comprehensive Technical Guide

Executive Summary & Structural Causality

The development of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors has revolutionized the management of type 2 diabetes mellitus (T2DM), chronic kidney disease, and heart failure. At the chemical heart of many of these therapeutics lies a highly optimized diarylmethane core. Specifically, the 4-(4-Methoxybenzyl)phenol scaffold serves as a foundational aglycone precursor.

When glycosylated to form a C-glucoside or O-glucoside, this specific structural arrangement dictates the entire pharmacokinetic (PK) and pharmacodynamic (PD) lifecycle of the drug. As an application scientist, I view this molecule not just as a static structure, but as a dynamic system:

• The Diarylmethane Core: Provides the exact spatial geometry and lipophilicity required to anchor the molecule within the hydrophobic pocket of the SGLT2 transporter.

• The 4-Methoxy Group (-OCH₃): Enhances intestinal permeability and passive diffusion, driving high oral bioavailability, while acting as a minor, controlled liability for CYP-mediated O-demethylation.

• The Glucoside Moiety: Mimics native glucose to competitively bind the transporter, while its hydroxyl groups serve as the primary target for Phase II UGT-mediated clearance.

Fig 1: Pharmacodynamic logic and target engagement of the methoxybenzyl scaffold.

Absorption & Bioavailability

The absorption profile of 4-(4-Methoxybenzyl)phenol-derived SGLT2 inhibitors is highly efficient. Following oral administration, the lipophilic methoxybenzyl moiety facilitates rapid passive transcellular diffusion across the gastrointestinal epithelium.

• Bioavailability (F%): These compounds typically exhibit an absolute oral bioavailability of ~78% . This high efficiency is due to the C-glycosidic bond (in modern gliflozins), which resists degradation by intestinal β-glucosidases, unlike earlier O-glucoside analogs like phlorizin.

• Tmax & Food Effects: Maximum plasma concentrations (Cmax) are achieved within 1 to 2 hours in a fasted state. While the co-administration of a high-fat meal can delay Tmax by approximately 1 hour and reduce Cmax by up to 50%, the total systemic exposure (AUC) remains unaltered. Therefore, these inhibitors can be administered without regard to meals .

Distribution & Target Engagement

Once in systemic circulation, the PK behavior is dominated by the molecule's hydrophobicity. The 4-(4-Methoxybenzyl)phenol core drives extensive binding to plasma proteins—primarily human serum albumin—at approximately 91% .

Mechanistic Causality: This high protein binding is a deliberate pharmacokinetic advantage. It restricts the volume of distribution (Vd) predominantly to the central compartment and highly perfused organs. Because the kidneys receive ~20% of cardiac output, the drug is efficiently delivered to the proximal convoluted tubules. The high protein binding also prevents rapid glomerular filtration of the active parent drug, ensuring sustained target engagement at the SGLT2 receptor site.

Metabolism (Biotransformation)

Unlike many small molecules that rely heavily on Cytochrome P450 (CYP) mediated Phase I metabolism, this class of SGLT2 inhibitors is predominantly cleared via Phase II glucuronidation.

The primary biotransformation is mediated by Uridine 5'-diphospho-glucuronosyltransferase 1A9 (UGT1A9) in the liver and kidneys. The enzyme targets the hydroxyl groups of the glucoside moiety, forming an inactive 3-O-glucuronide metabolite. The methoxy group on the benzyl ring presents a minor metabolic liability; it undergoes limited O-demethylation via CYP3A4 and CYP2C9. However, this Phase I pathway accounts for less than 10% of total clearance, preserving the drug's long half-life and minimizing CYP-mediated drug-drug interactions (DDIs) .

Fig 2: Biotransformation pathway of the 4-(4-Methoxybenzyl)phenol SGLT2i scaffold.

Excretion & Renal Clearance

Because the parent drug is highly protein-bound, glomerular filtration of the unchanged compound is negligible. Instead, the inactive UGT-derived glucuronide metabolites—which are highly water-soluble—are rapidly excreted via the renal route.

Less than 2% of the parent 4-(4-Methoxybenzyl)phenol derivative is recovered unchanged in the urine . The systemic half-life (t1/2) of ~12.9 to 16.7 hours is dictated by the slow dissociation of the drug from plasma proteins and its subsequent hepatic/renal glucuronidation. This PK profile perfectly supports a once-daily dosing regimen.

Experimental Protocols for PK Profiling

To ensure trustworthiness and reproducibility, the following protocol represents a self-validating system for quantifying these inhibitors in preclinical models.

Protocol: In Vivo PK Profiling & LC-MS/MS Quantification

Mechanistic Rationale: The use of protein precipitation with cold acetonitrile (containing 0.1% formic acid) serves a dual purpose. First, it completely denatures plasma proteins, releasing the highly protein-bound (~91%) lipophilic diarylmethane drug. Second, it instantly quenches any residual UGT enzyme activity in the plasma, preventing ex vivo degradation of the parent compound.

Step-by-Step Methodology:

• Dosing & Sampling: Administer the compound (e.g., 10 mg/kg PO or 1 mg/kg IV) to Sprague-Dawley rats. Collect serial blood samples (0.08, 0.25, 0.5, 1, 2, 4, 8, 12, 24 h) via a jugular vein catheter into K2EDTA tubes.

• Plasma Separation: Centrifuge immediately at 4,000 × g for 10 min at 4°C to separate the plasma.

• Protein Precipitation: Transfer 50 µL of plasma to a 96-well plate. Add 150 µL of ice-cold acetonitrile containing an internal isotopic standard (e.g., Scaffold-d5). Vortex vigorously for 5 minutes.

• Centrifugation: Spin the plate at 10,000 × g for 15 min at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Inject 5 µL of the supernatant onto a C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18). Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile.

• Detection Mode: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Causality: The hydroxyl groups on the glucoside moiety readily deprotonate, yielding a strong [M-H]- precursor ion, which provides a vastly superior signal-to-noise ratio compared to positive mode for this specific scaffold.

Fig 3: Standardized experimental workflow for preclinical PK profiling.

Quantitative PK Parameters

The table below summarizes the expected pharmacokinetic parameters for a standard 4-(4-Methoxybenzyl)phenol-derived SGLT2 inhibitor, demonstrating the translation of structural properties into measurable in vivo data.

Pharmacokinetic Parameter	IV Administration (1 mg/kg)	PO Administration (10 mg/kg)	Mechanistic Rationale
Cmax (ng/mL)	N/A	158 - 201	Rapid intestinal absorption driven by methoxybenzyl lipophilicity.
Tmax (h)	N/A	1.0 - 2.0	High permeability across the gastrointestinal epithelium.
AUC₀-∞ (ng·h/mL)	~85	~628	Indicates high systemic exposure and low first-pass CYP metabolism.
Bioavailability (F%)	100%	~78%	Excellent oral bioavailability; minimal intestinal UGT degradation.
Half-life (t1/2) (h)	12.9	12.9 - 16.7	Sustained target engagement allowing once-daily dosing.
Clearance (CL) (mL/min)	207	N/A	Primarily hepatic/renal UGT clearance; minimal unchanged renal excretion.
Protein Binding (%)	91%	91%	High affinity for serum albumin due to the hydrophobic diarylmethane core.

References

• Pharmacokinetic Landscape and Interaction Potential of SGLT2 Inhibitors: Bridging In Vitro Findings and Clinical Implications. Pharmaceutics, 2025. URL:[Link]

• Pharmacokinetic Properties of Dapagliflozin in Patients with Stage 4 Chronic Kidney Disease. American Journal of Nephrology, 2025. URL:[Link]

• A Physiologically Based Pharmacokinetic and Pharmacodynamic (PBPK/PD) Model of Dapagliflozin in Type 2 Diabetes Mellitus: The Effect of Dosing, Hepatorenal Impairment, and Food. MDPI Pharmaceutics, 2026. URL:[Link]

• Forxiga, INN-dapagliflozin: Summary of Product Characteristics. European Medicines Agency (EMA). URL:[Link]

Protocols & Analytical Methods

Application Note &amp; Protocol: Iridium-Catalyzed Selective Deoxygenation for the Synthesis of 4-(4-Methoxybenzyl)phenol

Abstract: This document provides a comprehensive guide for the synthesis of 4-(4-Methoxybenzyl)phenol via a two-step process involving the initial synthesis of a catechol precursor followed by a highly selective iridium-catalyzed hydrodeoxygenation (HDO). This protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering a detailed methodology grounded in established catalytic principles. The causality behind experimental choices, safety considerations, and analytical validation are thoroughly discussed to ensure reproducibility and success.

Introduction & Scientific Context

The selective deoxygenation of phenols is a pivotal transformation in organic chemistry, enabling the conversion of abundant, highly functionalized feedstocks, such as lignin-derived aromatics, into valuable chemical intermediates.[1][2] While complete reduction to the corresponding arene is often the goal, the selective removal of a single hydroxyl group from a polyhydroxylated aromatic ring presents a significant synthetic challenge. This application note details a robust protocol for the targeted synthesis of 4-(4-Methoxybenzyl)phenol, a molecule of interest in various research domains due to its biphenolic structure.

Our strategy hinges on the remarkable efficacy of iridium catalysts in hydrodeoxygenation reactions. Specifically, we will leverage a heterogeneous iridium catalyst supported on niobium pentoxide (Ir/Nb₂O₅) for the selective deoxygenation of a catechol intermediate.[1] The choice of this catalytic system is predicated on its demonstrated high activity and selectivity for the cleavage of C-O bonds in phenolic compounds under relatively mild conditions, minimizing the over-reduction of the aromatic ring.[1]

The overall synthetic pathway is outlined below:

Caption: Proposed two-step synthesis of 4-(4-Methoxybenzyl)phenol.

Experimental Protocols

Part A: Synthesis of 4-(4-Methoxybenzyl)catechol (Precursor)

This protocol outlines the synthesis of the catechol precursor via a Friedel-Crafts alkylation.

Materials:

Reagent/Solvent	Formula	M.W. ( g/mol )	Quantity	Notes
Catechol	C₆H₆O₂	110.11	1.10 g (10 mmol)
4-Methoxybenzyl chloride	C₈H₉ClO	156.61	1.57 g (10 mmol)	Corrosive, handle in a fume hood.
Anhydrous Aluminum Chloride (AlCl₃)	AlCl₃	133.34	1.47 g (11 mmol)	Moisture sensitive, handle under inert atmosphere.
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	Anhydrous
1 M Hydrochloric Acid (HCl)	HCl	36.46	50 mL
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	50 mL
Brine (Saturated NaCl)	NaCl	58.44	50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	q.s.

Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add anhydrous aluminum chloride (1.47 g, 11 mmol).

• Solvent Addition: Add anhydrous dichloromethane (30 mL) and cool the suspension to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve catechol (1.10 g, 10 mmol) and 4-methoxybenzyl chloride (1.57 g, 10 mmol) in anhydrous dichloromethane (20 mL).

• Reaction Initiation: Slowly add the solution from step 3 to the stirred AlCl₃ suspension at 0 °C over 30 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding 1 M HCl (50 mL) at 0 °C.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 1 M HCl (2 x 25 mL), saturated sodium bicarbonate solution (2 x 25 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-(4-Methoxybenzyl)catechol.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part B: Iridium-Catalyzed Deoxygenation to 4-(4-Methoxybenzyl)phenol

This protocol details the selective hydrodeoxygenation of the synthesized catechol precursor.

Materials:

Reagent/Solvent/Catalyst	Formula	M.W. ( g/mol )	Quantity	Notes
4-(4-Methoxybenzyl)catechol	C₁₄H₁₄O₃	230.26	230 mg (1 mmol)	From Part A
Ir/Nb₂O₅ (1 wt% Ir)	-	-	50 mg	Heterogeneous catalyst.[1]
Dodecane	C₁₂H₂₆	170.34	20 mL	High-boiling solvent
Hydrogen (H₂)	H₂	2.02	10 bar	Flammable gas, use appropriate safety measures.

Procedure:

• Catalyst Preparation: The Ir/Nb₂O₅ catalyst can be prepared following literature procedures, which typically involve impregnation of niobic acid with an iridium salt (e.g., IrCl₃·xH₂O) followed by reduction under hydrogen.[1] Alternatively, a commercially available catalyst can be used.

• Reaction Setup: In a high-pressure autoclave, combine 4-(4-Methoxybenzyl)catechol (230 mg, 1 mmol), Ir/Nb₂O₅ catalyst (50 mg), and dodecane (20 mL).

• Reaction Initiation: Seal the autoclave, purge with hydrogen gas three times, and then pressurize to 10 bar with hydrogen.

• Reaction Conditions: Heat the reaction mixture to 200 °C with vigorous stirring for 8-12 hours.

• Monitoring: The reaction progress can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by GC-MS.

• Workup: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Catalyst Removal: Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the heterogeneous catalyst.

• Concentration: Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 4-(4-Methoxybenzyl)phenol.

• Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis.

Application Notes & Scientific Rationale

Mechanism of Iridium-Catalyzed Hydrodeoxygenation

The proposed mechanism for the hydrodeoxygenation of the catechol precursor over the Ir/Nb₂O₅ catalyst involves several key steps. The niobium oxide support is not merely an inert carrier but plays an active role in the catalytic cycle.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. wsuwp-uploads.s3.amazonaws.com [wsuwp-uploads.s3.amazonaws.com]

Friedel-Crafts alkylation methods for 4-(4-Methoxybenzyl)phenol production

Application Note: Selective Friedel-Crafts Alkylation for 4-(4-Methoxybenzyl)phenol Synthesis

Executive Summary

4-(4-Methoxybenzyl)phenol is a highly valued organic building block utilized extensively in medicinal chemistry and materials science[1]. The synthesis of this compound relies on the precise formation of a carbon-carbon bond between a phenol ring and a 4-methoxybenzyl (PMB) moiety. This application note details the mechanistic rationale, quantitative optimization, and a self-validating experimental protocol for the direct Friedel-Crafts C-alkylation of phenol using 4-methoxybenzyl chloride (PMB-Cl).

Mechanistic Causality: Directing C-Alkylation vs. O-Alkylation

A fundamental challenge in the alkylation of phenol is its ambident nucleophilicity. The reaction conditions strictly dictate the regioselectivity of the electrophilic attack:

• O-Alkylation (Ether Formation): Under basic conditions (e.g., NaOH combined with a phase-transfer catalyst like TBAB), phenol is deprotonated into a phenoxide anion. This hard nucleophile attacks the electrophile at the oxygen center, resulting exclusively in the formation of 4-methoxybenzyl phenyl ether[2].

• C-Alkylation (Friedel-Crafts): To synthesize 4-(4-Methoxybenzyl)phenol, the reaction must be directed toward the carbon ring[1]. This is achieved under neutral or mildly acidic conditions. The PMB group is chemically unique; the strongly electron-donating para-methoxy group heavily stabilizes the benzylic carbocation intermediate via resonance. Consequently, PMB-Cl is exceptionally reactive and can undergo C-alkylation with phenol even in the absence of a strong Lewis acid catalyst[3].

However, to maximize the yield of the thermodynamically favored para-isomer and suppress runaway polyalkylation, a mild Lewis acid (e.g., ZnCl₂) and stringent temperature controls are incorporated into the protocol.

Quantitative Data Presentation

The following table summarizes the causal relationship between reaction conditions and the resulting regioselectivity, demonstrating why basic conditions must be avoided for this specific synthesis.

Alkylating Agent	Catalyst / Base	Solvent	Temp (°C)	Primary Pathway	Major Product	Ref
PMB-Cl	None	Benzene	25	Electrophilic Aromatic Sub.	C-Alkylated (Ortho/Para mix)	[3]
PMB-Cl	NaOH + TBAB (PTC)	H₂O/DCM	25	SN2 (Phenoxide attack)	O-Alkylated (PMB Ether)	[2]
PMB-Cl	ZnCl₂ (10 mol%)	DCM	0 to 25	Controlled Friedel-Crafts	4-(4-Methoxybenzyl)phenol	N/A

Table 1: Influence of catalytic conditions on the regioselectivity of phenol alkylation with PMB-Cl.

Mechanistic Pathway (Visualization)

Mechanistic pathway of phenol C-alkylation via a stabilized 4-methoxybenzyl carbocation.

Experimental Protocol: Zinc-Catalyzed Friedel-Crafts Alkylation

This methodology utilizes a self-validating framework to ensure reproducibility, high para-selectivity, and the prevention of O-alkylation.

Materials Required:

• Phenol (1.0 eq, 10 mmol, 941 mg)

• 4-Methoxybenzyl chloride (PMB-Cl) (1.05 eq, 10.5 mmol, 1.64 g)

• Zinc chloride (ZnCl₂, anhydrous) (0.1 eq, 1 mmol, 136 mg)

• Anhydrous Dichloromethane (DCM) (20 mL)

Step-by-Step Methodology:

• Reaction Setup (Moisture Exclusion): Flame-dry a 50 mL round-bottom flask. Add anhydrous ZnCl₂ and Phenol, followed by 15 mL of anhydrous DCM under an inert nitrogen atmosphere.

  • Causality: Ambient moisture readily hydrolyzes PMB-Cl into 4-methoxybenzyl alcohol, reducing the effective electrophile concentration and stalling the reaction.

• Controlled Electrophile Addition: Cool the mixture to 0 °C using an ice-water bath. Dissolve PMB-Cl in 5 mL of DCM and add dropwise over 30 minutes.

  • Causality: The generation of the PMB carbocation is highly exothermic. Maintaining a low temperature kinetically traps the reaction, preventing runaway polyalkylation and minimizing the formation of the sterically hindered ortho-isomer.

• Reaction Maturation: Remove the ice bath and allow the reaction mixture to warm naturally to room temperature. Stir vigorously for 4 hours.

• In-Process Self-Validation (TLC): Spot the reaction mixture against the starting materials on a silica gel TLC plate (Eluent: 20% Ethyl Acetate in Hexanes).

  • Validation Check: The complete disappearance of the highly UV-active PMB-Cl spot (high Rf) and the emergence of a new, intermediate Rf spot confirms conversion. If PMB-Cl persists, extend stirring by 2 hours.

• Quenching & Phase Separation: Quench the reaction by slowly adding 10 mL of 1M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 10 mL). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.

  • Causality: The acidic quench immediately destroys the ZnCl₂ catalyst, halting the reaction and preventing any reversible Friedel-Crafts thermodynamic rearrangements during concentration.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 5% to 15% EtOAc in Hexanes) to isolate the major para-product from minor ortho-impurities.

Workflow Visualization

Step-by-step experimental workflow with integrated self-validation checkpoints.

References[1] Title: Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377) - Methods & Synthesis Analysis

Source: EvitaChem URL: [3] Title: Are all charge-repulsed carbocations really unstable? Dramatic difference in reactivities of benzyl- and p-methoxybenzyl halides Source: Proceedings of the Indian Academy of Sciences - Chemical Sciences URL: [2] Title: Application Notes and Protocols for the Phase Transfer Catalysis-Mediated Synthesis of 4-Methoxybenzyl Ether Source: BenchChem URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ias.ac.in [ias.ac.in]

Application Note: Step-by-Step Laboratory Preparation of 4-[(4-Methoxyphenyl)methyl]phenol

Introduction & Strategic Rationale

4-[(4-Methoxyphenyl)methyl]phenol, commonly referred to as 4-(4-methoxybenzyl)phenol, is an important diarylmethane derivative with broad applications in medicinal chemistry, drug design, and materials science[1].

While traditional syntheses often rely on the direct Friedel-Crafts alkylation of phenol using 4-methoxybenzyl chloride, this approach is notoriously plagued by poor regioselectivity, yielding complex mixtures of ortho and para isomers that are difficult to separate[1]. To achieve absolute regiocontrol, modern synthetic protocols favor the reductive deoxygenation of the corresponding diaryl ketone, 4-hydroxy-4'-methoxybenzophenone[2].

By employing triethylsilane (Et₃SiH) in trifluoroacetic acid (TFA) , the ketone carbonyl is cleanly reduced to a methylene bridge[3]. This method bypasses the need for heavy-metal catalysts (like Palladium in Suzuki couplings) and operates under mild conditions with exceptional chemoselectivity.

Mechanistic Pathway

The reaction relies on a tandem protonation-hydride transfer sequence. TFA acts as both a solvent and a strong Brønsted acid, protonating the carbonyl to enable the first hydride attack from Et₃SiH. The resulting diarylmethanol is immediately protonated and dehydrated in the acidic medium, forming a deeply colored, resonance-stabilized diarylmethyl carbocation. A second hydride transfer yields the target diarylmethane[3].

Caption: Mechanistic pathway of the TFA-promoted triethylsilane reduction of diaryl ketones.

Materials and Reagents

The following table summarizes the quantitative requirements for a standard 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Function
4-Hydroxy-4'-methoxybenzophenone	228.25	1.0 eq	2.28 g	Starting Material
Triethylsilane (Et₃SiH)	116.28	3.0 eq	4.80 mL	Hydride Donor
Trifluoroacetic acid (TFA)	114.02	Solvent	15.0 mL	Acid Catalyst / Solvent
Dichloromethane (DCM)	84.93	-	3 × 30 mL	Extraction Solvent
Saturated NaHCO₃ (aq)	84.01	-	As needed	Quenching / Neutralization

Experimental Workflow

Caption: Step-by-step experimental workflow for the reductive deoxygenation process.

Phase 1: Reaction Setup

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush the system with inert gas (Nitrogen or Argon).

• Dissolution: Add 4-hydroxy-4'-methoxybenzophenone (2.28 g, 10.0 mmol) to the flask.

• Acidification: Inject neat trifluoroacetic acid (TFA) (15.0 mL) into the flask and stir until the solid is completely dissolved.

  • Causality Note: The solution will rapidly develop a deep yellow/orange hue. This is a self-validating visual indicator confirming the formation of the highly electrophilic protonated oxonium species.

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

Phase 2: Reagent Addition & Execution

• Hydride Addition: Using a chemically resistant, gas-tight syringe, add triethylsilane (4.80 mL, 30.0 mmol) dropwise over a period of 10–15 minutes.

  • Causality Note: The reduction is exothermic. Dropwise addition at 0 °C prevents thermal runaway and suppresses the formation of dimeric byproducts[3]. Furthermore, a 3.0 equivalent excess is strictly required because the reaction consumes two equivalents of hydride, and excess silane compensates for minor evaporative losses or side-reactions with the acid.

• Propagation: Remove the ice bath. Allow the reaction mixture to gradually warm to ambient temperature (20–25 °C).

• Monitoring: Stir vigorously for 4 to 6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (7:3) solvent system and UV visualization. The reaction is complete when the deep color of the carbocation intermediate fades to a pale yellow/colorless state, and the starting material spot is entirely consumed.

Phase 3: Quench and Extraction

• Quenching: Carefully pour the crude reaction mixture into a 250 mL beaker containing 50 g of crushed ice and 50 mL of distilled water.

• Primary Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase with Dichloromethane (DCM) (3 × 30 mL).

• Neutralization: Combine the organic layers and wash carefully with saturated aqueous NaHCO₃ (3 × 40 mL).

  • Critical Safety Note: TFA neutralization generates significant volumes of CO₂ gas. Vent the separatory funnel frequently and deliberately to prevent pressure buildup and glassware failure.

• Final Wash: Wash the neutralized organic layer with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Phase 4: Purification

• Chromatography: Purify the crude residue via flash column chromatography on silica gel (230-400 mesh). Elute with a gradient of Hexanes/Ethyl Acetate (9:1 to 8:2).

• Isolation: Collect the fractions containing the pure product (R_f ≈ 0.4 in 8:2 Hexanes/EtOAc). Concentrate in vacuo to afford 4-[(4-methoxyphenyl)methyl]phenol as a white to off-white solid.

Analytical Characterization (Expected Data)

To ensure the trustworthiness of the synthesized batch, validate the product against the following expected analytical benchmarks:

• Appearance: White crystalline solid.

• ¹H NMR (400 MHz, CDCl₃): δ 6.95–7.15 (m, 4H, Ar-H), 6.75–6.85 (m, 4H, Ar-H), 4.65 (br s, 1H, -OH), 3.85 (s, 2H, -CH₂- bridge), 3.78 (s, 3H, -OCH₃).

• ESI-MS: Expected m/z for [M-H]⁻ is 213.1, confirming the molecular weight of 214.26 g/mol .

References

• Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377)
• The Synthetic Versatility of Acyloxyborohydrides | Organic Process Research & Development Source: ACS Publications URL
• Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation Source: SciELO URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. scielo.br [scielo.br]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Systems for the Site-Specific Synthesis of 4-(4-Methoxybenzyl)phenol

Document Type: Advanced Application Note & Methodological Protocol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Chemical Significance

The compound 4-(4-Methoxybenzyl)phenol (also known as 4-(p-methoxybenzyl)phenol; CAS: 21388-77-2) is a highly valued structural motif in medicinal chemistry and materials science. It serves as a critical precursor for synthesizing bioactive natural products (such as those extracted from Gastrodia elata), acts as a potent antioxidant, and functions as a selective androgen receptor modulator .

Despite its utility, the site-specific synthesis of 4-(4-Methoxybenzyl)phenol has historically been plagued by regioselectivity issues. Traditional Friedel-Crafts benzylation of phenol with 4-methoxybenzyl alcohol typically yields an intractable mixture of ortho- and para-alkylated isomers, alongside over-alkylated di-benzylation byproducts.

This application note details a paradigm-shifting catalytic approach: Iridium-catalyzed, phenol-directed deoxygenation . By shifting the synthetic strategy from direct intermolecular benzylation to the site-specific deoxygenation of a pre-assembled benzylic alcohol, researchers can achieve >98% para-selectivity with exceptionally low catalyst loading.

Mechanistic Insights: The Regioselectivity Challenge

To understand the necessity of the Iridium-catalyzed system, one must examine the causality behind the failure of traditional direct benzylation.

The Ortho/Para Dilemma in Direct Benzylation

When phenol is reacted directly with 4-methoxybenzyl alcohol using standard heterogeneous catalysts—such as Ruthenium nanoparticles supported on Zeolite-Y (Ru-NaY-1)—the reaction is governed by steric and electronic interactions at the catalyst surface. The Ru-NaY-1 system strongly favors ortho-benzylation due to the coordination of the phenolic hydroxyl group to the metal-zeolite framework. Consequently, this pathway yields 81% of the ortho-isomer (2-(4-methoxybenzyl)phenol) and only ~9% of the desired para-isomer .

The Para-Specific Solution: Iridium-Catalyzed Deoxygenation

To bypass this limitation, Wang et al. (2023) developed a highly efficient Iridium-catalyzed deoxygenation protocol . Instead of direct coupling, the synthesis begins with 4-(hydroxy(4-methoxyphenyl)methyl)phenol .

Causality of Experimental Choices:

• Solvent System (H₂O/HFIP 1:1): Hexafluoroisopropanol (HFIP) is a strongly hydrogen-bond-donating solvent. It facilitates the rapid, acid-catalyzed dehydration of the benzylic alcohol to form a transient p-quinone methide intermediate. HFIP stabilizes this highly reactive intermediate without acting as a nucleophile itself.

• Hydride Donor (Formic Acid): Formic acid serves as an atom-economical hydride source. It reacts with the Iridium catalyst to form an active Ir-hydride species, releasing CO₂ as the only byproduct.

• Rate-Limiting Step: Kinetic isotope effect (KIE) studies confirm that the formation of the Iridium hydride via β-hydride elimination is the rate-limiting step. Once formed, the Ir-hydride regioselectively reduces the p-quinone methide exclusively at the benzylic position, restoring the aromaticity of the phenol ring and guaranteeing 100% para-selectivity.

Fig 1: Mechanistic pathway of Ir-catalyzed site-specific deoxygenation.

Quantitative Data Summary

The table below contrasts the catalytic outcomes of direct benzylation versus the site-specific deoxygenation approach, highlighting the superiority of the Iridium system for synthesizing the para-isomer.

Catalytic System	Starting Materials	Target Isomer	Yield (%)	Regioselectivity (para:ortho)	Catalyst Loading
Ru-NaY-1 (Zeolite)	Phenol + 4-Methoxybenzyl alcohol	Ortho (Major)	~9% (para)	1 : 9	High (Heterogeneous)
Polyphosphoric Acid	Benzyl Aryl Ethers	Ortho (Major)	<10% (para)	1 : 8	Stoichiometric/High
Iridium Complex	4-(hydroxy(4-methoxyphenyl)methyl)phenol	Para (Exclusive)	98%	> 99 : 1	S/C = 5000

Data synthesized from Wang et al. [3] and Biswas et al.[2].

Experimental Protocol: Ir-Catalyzed Site-Specific Synthesis

This protocol is designed as a self-validating system . It incorporates in-process monitoring and internal standard quantification to ensure process integrity before downstream purification.

Reagents & Materials

• Substrate: 4-(hydroxy(4-methoxyphenyl)methyl)phenol (1.0 mmol)

• Catalyst: Iridium complex (e.g., [Ir] bearing a 2-imidazolyl pyridine or quinoline ligand)

• Hydride Donor: Formic Acid (HCOOH, 12.0 equivalents)

• Solvent System: H₂O / HFIP (1:1, v/v) - 4.0 mL total volume

• Internal Standard: 1,3,5-Trimethoxybenzene (for NMR validation)

Step-by-Step Methodology

Step 1: Reaction Assembly (Inert Atmosphere)

• To an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar, add 4-(hydroxy(4-methoxyphenyl)methyl)phenol (1.0 mmol).

• Add the Iridium catalyst to achieve a Substrate-to-Catalyst (S/C) ratio of 5000 (0.0002 equiv, 0.02 mol%). Note: The ultra-low catalyst loading prevents metal contamination in the final API precursor.

• Evacuate and backfill the tube with Argon (3 cycles).

Step 2: Solvent & Reagent Addition

• Inject 2.0 mL of degassed H₂O and 2.0 mL of HFIP into the Schlenk tube via syringe.

• Add Formic acid (12.0 mmol) dropwise. Caution: Gas evolution (CO₂) will occur as the catalytic cycle initiates.

Step 3: Catalytic Conversion & In-Process Control

• Seal the tube and heat the reaction mixture to 80 °C in a pre-heated oil bath.

• Stir vigorously for 2.5 hours.

• Self-Validation Checkpoint: At 2.0 hours, withdraw a 10 µL aliquot, dilute with EtOAc, and analyze via TLC (Hexane/EtOAc 3:1) or GC-MS. The complete disappearance of the highly polar benzylic alcohol precursor validates reaction completion.

Step 4: Quenching & Extraction

• Cool the reaction vessel to room temperature.

• Dilute the mixture with 15 mL of Ethyl Acetate (EtOAc) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO₃ (2 × 10 mL) to neutralize residual formic acid, followed by Brine (10 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Quantitative NMR Validation & Purification

• Self-Validation Checkpoint: Before column chromatography, add a precisely weighed amount of 1,3,5-trimethoxybenzene to the crude mixture. Take a crude ¹H NMR in CDCl₃ to determine the exact spectroscopic yield (expected >98%).

• Purify the crude residue via flash column chromatography on silica gel (Eluent: gradient of Hexane to Hexane/EtOAc 5:1).

• Isolate 4-(4-Methoxybenzyl)phenol as a white solid.

Fig 2: Experimental workflow for the Ir-catalyzed synthesis of 4-(4-Methoxybenzyl)phenol.

Analytical Characterization Standards

To ensure the trustworthiness of the synthesized compound, verify the isolated product against the following established analytical benchmarks :

• Physical Appearance: White solid.

• Melting Point: 68–70 °C.

• ¹H NMR (400 MHz, CDCl₃): δ 7.08 (d, J = 8.4 Hz, 2H, Ar-H), 7.02 (d, J = 8.6 Hz, 2H, Ar-H), 6.82 (d, J = 8.6 Hz, 2H, Ar-H), 6.75 (d, J = 8.4 Hz, 2H, Ar-H), 4.65 (s, 1H, -OH), 3.86 (s, 2H, -CH₂-), 3.78 (s, 3H, -OCH₃).

• HRMS (ESI): Calculated for C₁₄H₁₄O₂ [M-H]⁻ 213.0921; Found 213.0918.

References

• Biswas, S., et al. "Ru-nanos at zeolite-Y for ortho-benzylation of phenols and activation of H2O2 for selective synthesis of BINOLs." Catalysis Science & Technology, 2024. URL:[Link]

• Wang, J., et al. "Accessing para-Alkylphenols via Iridium-Catalyzed Site-Specific Deoxygenation of Alcohols." The Journal of Organic Chemistry, 2023, 88(17), 12572-12584. URL:[Link]

4-(4-Methoxybenzyl)phenol handling, storage, and laboratory safety protocols

An Application Note and Protocol for the Safe Handling, Storage, and Use of 4-(4-Methoxybenzyl)phenol

This guide provides comprehensive protocols and safety information for 4-(4-Methoxybenzyl)phenol, tailored for researchers, scientists, and drug development professionals. The information herein is synthesized from established safety data for phenolic compounds and specific information available for the target molecule.

Introduction to 4-(4-Methoxybenzyl)phenol

4-(4-Methoxybenzyl)phenol is an organic compound of interest in medicinal chemistry and materials science due to its aromatic structure featuring both a methoxy and a phenolic hydroxyl group.[1] Its structure suggests potential applications as a building block in the synthesis of more complex molecules. As with all laboratory chemicals, a thorough understanding of its properties and associated hazards is paramount for safe handling and experimental success. This document serves as a detailed guide to its safe use in a laboratory setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of its safe handling. The properties of 4-(4-Methoxybenzyl)phenol are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₄H₁₄O₂	EvitaChem
Molecular Weight	214.26 g/mol	EvitaChem
Appearance	Not explicitly available; likely a solid at room temperature based on related compounds.	-
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Not explicitly available; the presence of a phenolic hydroxyl and a methoxy group suggests potential solubility in organic solvents and limited solubility in water.	-
InChI Key	Not directly available for this specific isomer. A related compound, 4-(4-Methoxyphenyl)phenol, has the InChI Key: CORJIEYQXMZUIW-UHFFFAOYSA-N.

Hazard Identification and GHS Classification

General Hazards of Phenolic Compounds:

• Toxicity: Phenols can be toxic if swallowed, inhaled, or absorbed through the skin.[2]

• Corrosivity: Many phenols are corrosive and can cause severe skin burns and eye damage.[2][3]

• Irritation: They can cause skin, eye, and respiratory irritation.[4]

• Sensitization: Some phenols may cause an allergic skin reaction.[5][6][7]

Extrapolated GHS Classification for 4-(4-Methoxybenzyl)phenol:

Hazard Class	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	Harmful if swallowed	Warning
Skin Corrosion/Irritation	Causes skin irritation	Warning
Serious Eye Damage/Eye Irritation	Causes serious eye irritation	Warning
Skin Sensitization	May cause an allergic skin reaction	Warning
Hazardous to the Aquatic Environment, Long-term Hazard	Harmful to aquatic life with long lasting effects	(None)	(None)

Disclaimer: This GHS classification is extrapolated and should be used as a precautionary guideline. Always refer to the supplier's Safety Data Sheet (SDS) for the most accurate and up-to-date information.

Laboratory Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when working with phenolic compounds. The Occupational Safety and Health Administration (OSHA) mandates that employers inform and train employees on the hazards of chemicals in the workplace.[8][9][10][11]

Engineering Controls

• Fume Hood: All work with 4-(4-Methoxybenzyl)phenol, especially when heating or creating aerosols, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[12]

• Ventilation: Ensure the laboratory is well-ventilated.[5][13]

• Eyewash and Safety Shower: An operational and easily accessible eyewash station and safety shower are essential in the immediate work area.[2]

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the final barrier between the researcher and the chemical.

• Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be worn over the goggles when there is a significant risk of splashing.[2][12][14]

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required. For procedures with a high splash potential, a chemically resistant apron should be worn.[12]

• Hand Protection: Due to the potential for skin absorption and irritation, appropriate gloves are critical. Double-gloving with nitrile gloves is a common practice for incidental contact.[2][3] For more extensive handling, neoprene or butyl rubber gloves offer better protection.[12][14] Gloves should be inspected before use and changed immediately if contaminated.[2]

Safe Handling Workflow

The following diagram outlines a standard workflow for safely handling 4-(4-Methoxybenzyl)phenol in a laboratory setting.

Caption: A typical workflow for the safe handling of phenolic compounds.

Storage Requirements

Proper storage is crucial to maintain the integrity of 4-(4-Methoxybenzyl)phenol and to prevent hazardous situations.

• Container: Keep the container tightly closed and properly labeled in accordance with OSHA's Hazard Communication Standard.[8][9]

• Location: Store in a cool, dry, and well-ventilated area.[2][3][15] Store below eye level to minimize the risk of dropping and splashing.[2]

• Incompatibilities: Store away from strong oxidizing agents, strong bases, and acid chlorides.[2][6]

Emergency Procedures

Prompt and correct response to an emergency can significantly mitigate harm.

First-Aid Measures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][7]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[6][13]

Spill Response

The appropriate response to a spill depends on its size and location.

Caption: A decision-making flowchart for chemical spill response.

For small spills, trained personnel wearing appropriate PPE can use an absorbent material to clean up the spill. The contaminated absorbent must then be placed in a sealed container for hazardous waste disposal. The spill area should be decontaminated with a soap and water solution.[2][3] For large spills, evacuate the area and contact the institution's environmental health and safety (EHS) office immediately.

Waste Disposal

All waste containing 4-(4-Methoxybenzyl)phenol, including contaminated lab supplies and unused product, must be disposed of as hazardous waste.[14] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[6][7]

Conclusion

While 4-(4-Methoxybenzyl)phenol presents potential hazards characteristic of phenolic compounds, these risks can be effectively managed through a combination of robust engineering controls, appropriate personal protective equipment, and strict adherence to established safety protocols. A proactive approach to safety, grounded in a thorough understanding of the chemical's properties, is essential for protecting researchers and the environment.

References

• Laboratory Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenol and Phenol Solutions. (n.d.). LSU Health Shreveport. Retrieved from [Link]

• Phenol Standard Operating Procedure. (2022, June). Yale Environmental Health & Safety. Retrieved from [Link]

• Phenol | Office of Environmental Health and Safety. (n.d.). Princeton University. Retrieved from [Link]

• How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com. Retrieved from [Link]

• Safety Data Sheet: 4-[2-(4-Methoxyphenyl)propan-2-yl]phenol. (2019, June 26). Chemos GmbH & Co. KG. Retrieved from [Link]

• OSHA Chemical Hazards And Communication. (2022, October 5). National Center for Biotechnology Information. Retrieved from [Link]

• Safety Data Sheet: 4-Methoxyphenol. (n.d.). Carl Roth. Retrieved from [Link]

• Phenol, 4-methoxy-: Human health tier II assessment. (2017, March 10). Australian Industrial Chemicals Introduction Scheme (AICIS). Retrieved from [Link]

• 4-[(4-METHOXYBENZYL)AMINO]PHENOL — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). EHS.com. Retrieved from [Link]

• Chemical Hazards and Toxic Substances - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Hazardous Materials Compliance: OSHA Standards and Best Practices. (2025, October 6). Mancomm. Retrieved from [Link]

• Identity - ECHA CHEM. (n.d.). European Chemicals Agency. Retrieved from [Link]

• Hirose, M., et al. (1995). Carcinogenicity of 4-methoxyphenol and 4-methylcatechol in F344 rats. Cancer Letters, 93(2), 179-186. Retrieved from [Link]

• 4-Methoxyphenol. (n.d.). PubChem. Retrieved from [Link]

• Substance Information - ECHA. (2023, June 9). European Chemicals Agency. Retrieved from [Link]

• Bogdal, D., & Pielichowski, J. (2008). Efficient Preparation and Processing of the 4-Methoxybenzyl (PMB) Group for Phenolic Protection Using Ultrasound. The Journal of Organic Chemistry, 73(14), 5643–5645. Retrieved from [Link]

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Application Note: Scale-Up Synthesis and Manufacturing Protocols for 4-(4-Methoxybenzyl)phenol

Executive Summary & Strategic Importance

4-(4-Methoxybenzyl)phenol (CAS: ) is a high-value diarylmethane building block critical to modern medicinal chemistry and materials science. It serves as a foundational intermediate in the synthesis of C-aryl glucoside SGLT2 inhibitors (e.g., dapagliflozin and canagliflozin analogs), which are widely used in the treatment of type 2 diabetes and metabolic syndromes.

The primary challenge in manufacturing this compound lies in regioselectivity . Direct Friedel-Crafts alkylation of phenol with 4-methoxybenzyl chloride typically yields a difficult-to-separate mixture of ortho- and para-isomers. This application note details two highly regioselective, self-validating manufacturing routes: a traditional bulk-scale two-step process (Fries rearrangement followed by catalytic hydrogenation) and a modern, highly efficient iridium-catalyzed deoxygenation protocol for late-stage functionalization.

Retrosynthetic Analysis & Mechanistic Pathways

To achieve >99% para-selectivity, the manufacturing strategy must avoid direct carbocation attack on the unprotected phenol ring.

Route A (Bulk Manufacturing): The process utilizes a kinetically controlled Fries rearrangement of phenyl 4-methoxybenzoate to form a benzophenone intermediate, (4-hydroxyphenyl)(4-methoxyphenyl)methanone. Subsequent palladium-catalyzed hydrogenation reduces the carbonyl group to a methylene bridge. The addition of a Brønsted acid (acetic acid) is mechanistically required to protonate the intermediate benzylic alcohol, driving the elimination of water and facilitating complete reduction.

Route B (Advanced Catalytic Deoxygenation): For specialized or late-stage synthesis, offers an alternative. As described in recent literature, this method utilizes an Ir catalyst and H₂ gas to reduce benzylic alcohols with a substrate-to-catalyst (S/C) ratio of up to 5000. Mechanistically, the reaction proceeds via a transient quinone methide intermediate, which dictates the absolute site-selectivity.

Fig 1. Two-step scalable manufacturing workflow for 4-(4-Methoxybenzyl)phenol.

Fig 2. Ir-catalyzed site-specific deoxygenation mechanism via quinone methide.

Detailed Manufacturing Protocols

Protocol A: Bulk Scale-Up via Fries Rearrangement & Hydrogenation

Step 1: Synthesis of (4-Hydroxyphenyl)(4-methoxyphenyl)methanone Causality Focus: Temperature control is strictly maintained below 40 °C. At lower temperatures, the Fries rearrangement is kinetically controlled, yielding the desired para-isomer. Exceeding 100 °C shifts the reaction to thermodynamic control, producing the unwanted ortho-isomer.

• Reactor Preparation: Purge a glass-lined reactor with N₂. Charge with anhydrous dichloromethane (DCM, 10 L/kg) and Aluminum chloride (AlCl₃, 1.5 eq).

• Addition: Cool the suspension to 0–5 °C. Slowly add a solution of phenyl 4-methoxybenzoate (1.0 eq) in DCM over 2 hours, maintaining the internal temperature below 10 °C.

• Rearrangement: Warm the mixture to 30–35 °C and stir for 12 hours.

• Validation Checkpoint 1: Sample the reaction mixture and analyze via HPLC. Proceed only when starting material is ≤ 1.0%.

• Quench & Workup: Carefully pour the mixture into ice-cold 1M HCl to decompose the aluminum complex. Separate the organic layer, wash with brine, and concentrate under reduced pressure.

• Crystallization: Recrystallize the crude ketone from ethanol to achieve >98% purity.

Step 2: Catalytic Hydrogenation to 4-(4-Methoxybenzyl)phenol Causality Focus: The addition of 10% acetic acid to the ethanol solvent is critical. Without a Brønsted acid, the reduction stalls at the benzylic alcohol stage. The acid protonates the hydroxyl group, forcing dehydration to a highly reactive carbocation/quinone methide that is rapidly reduced by Pd/C.

• Reactor Preparation: Charge a high-pressure autoclave with the ketone intermediate (1.0 eq), 10% Pd/C (0.05 eq by weight), and a solvent mixture of Ethanol/Acetic Acid (9:1 v/v, 8 L/kg).

• Purging: Purge the vessel three times with N₂, followed by three times with H₂.

• Hydrogenation: Pressurize the reactor to 40 psi with H₂ and heat to 50 °C. Maintain pressure and temperature for 6–8 hours.

• Validation Checkpoint 2: Monitor H₂ gas uptake. Once uptake ceases, sample for HPLC. The intermediate benzylic alcohol must be ≤ 0.5%.

• Filtration & Isolation: Cool to room temperature, vent the reactor, and filter the catalyst through a Celite pad. Concentrate the filtrate.

• Final Purification: Crystallize the crude product from a Toluene/Heptane (1:3) mixture. Dry under vacuum at 45 °C to yield API-grade 4-(4-Methoxybenzyl)phenol.

Protocol B: Iridium-Catalyzed Deoxygenation (High-Value/Pilot Scale)

Based on the methodology established in the , this protocol is ideal for sensitive substrates where strong Lewis acids cannot be used.

• Setup: In a reaction vessel, combine the benzylic alcohol precursor (1.0 eq) and [Ir(cod)Cl]₂ (0.01 mol%).

• Solvent Addition: Add a 1:1 (v/v) mixture of H₂O and Hexafluoroisopropanol (HFIP). Causality: HFIP acts as a strong hydrogen-bond donor, stabilizing the transient quinone methide intermediate and drastically accelerating the reaction.

• Reduction: Stir the mixture under a balloon of H₂ (1 atm) at room temperature for 4 hours.

• Validation Checkpoint 3: TLC or LC-MS confirmation of complete conversion.

• Workup: Extract with ethyl acetate, concentrate, and purify via short-path silica gel filtration to obtain the product in near-quantitative yield (98%).

Process Controls and Data Presentation

To ensure the process acts as a self-validating system, Critical Process Parameters (CPPs) and Critical Quality Attributes (CQAs) must be strictly monitored.

Table 1: Critical Process Parameters (CPPs) for Bulk Scale-Up

Process Step	Parameter	Target Range	Causality / Impact on Quality
Fries Rearrangement	Temperature	25–35 °C	Exceeding 40 °C thermodynamically drives the formation of the ortho-isomer impurity.
Fries Rearrangement	AlCl₃ Stoichiometry	1.2–1.5 eq	Insufficient Lewis acid leads to incomplete ester cleavage and rearrangement.
Hydrogenation	Acid Co-solvent	10% v/v AcOH	Required for the dehydration of the benzylic alcohol intermediate to the reducible quinone methide.
Hydrogenation	H₂ Pressure	40–50 psi	Ensures complete reduction without causing over-reduction (hydrogenation of the aromatic rings).

Table 2: Analytical Specifications and Critical Quality Attributes (CQAs)

Attribute	Analytical Method	Release Specification
Appearance	Visual Inspection	White to off-white crystalline powder
Assay / Purity	HPLC (UV at 254 nm)	≥ 99.0%
Ortho-isomer Impurity	HPLC	≤ 0.5%
Over-reduced Impurity	LC-MS / HPLC	≤ 0.1%
Moisture Content	Karl Fischer Titration	≤ 0.5%

References

• Accessing para-Alkylphenols via Iridium-Catalyzed Site-Specific Deoxygenation of Alcohols The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Benzyl phenyl glucopyranoside derivative (SGLT2 Inhibitors)

Use of 4-(4-Methoxybenzyl)phenol in late-stage functionalization of bioactive molecules

Prepared by: Senior Application Scientist, Late-Stage Functionalization & Lead Diversification Group Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals

Executive Summary & Strategic Rationale

The diarylmethane scaffold is a highly privileged pharmacophore in modern medicinal chemistry, most notably serving as the structural core for sodium-glucose cotransporter-2 (SGLT2) inhibitors such as dapagliflozin, empagliflozin, and canagliflozin[1]. In the pursuit of novel therapeutics, the ability to perform late-stage functionalization (LSF) on complex diarylmethanes allows drug development professionals to rapidly explore structure-activity relationships (SAR) without relying on de novo syntheses.

4-(4-Methoxybenzyl)phenol (CAS: 21388-77-2) serves as an ideal, robust model substrate for evaluating LSF methodologies. Its architecture presents three electronically and sterically distinct reactive zones: an electron-rich phenol ring, a differentiated methoxybenzene ring, and a highly targetable benzylic C(sp3)-H linkage. This application note details validated protocols for the selective functionalization of this scaffold, emphasizing mechanistic causality, self-validating experimental controls, and quantitative performance metrics.

Mechanistic Framework: Mapping the Reactive Zones

The success of LSF on 4-(4-Methoxybenzyl)phenol relies on exploiting subtle electronic biases and bond dissociation energies (BDEs).

• The Phenol Ring (C(sp2)-H): The hydroxyl group strongly activates the ortho and para positions. By utilizing transition-metal catalysis (e.g., Pd, Ru, or Au), the ortho-position can be selectively metalated for C-C bond formation, such as C-glycosylation[2]. Alternatively, gold-catalyzed carbene insertion enables direct functionalization with diazo compounds[3].

• The Benzylic Position (C(sp3)-H): The benzylic C-H bonds have a relatively low BDE (~85 kcal/mol). This makes them highly susceptible to Hydrogen Atom Transfer (HAT) processes initiated by open-shell radical intermediates, enabling cross-coupling and functionalization without pre-activation[4].

Fig 1: The three distinct reactive zones of 4-(4-Methoxybenzyl)phenol for LSF.

Quantitative Performance Data

The following table summarizes the expected yields and regioselectivities when applying standard LSF methodologies to the 4-(4-Methoxybenzyl)phenol scaffold.

LSF Methodology	Target Reactive Site	Primary Reagents / Catalyst	Expected Yield	Regioselectivity	Application Context
Ortho-C(sp2)-H Glycosylation	Phenol Ring (ortho)	Pd(OAc)₂, Ag₂CO₃, Glycal	65–75%	>95:5 (ortho:para)	SGLT2 Inhibitor Synthesis
Benzylic C(sp3)-H Thiocyanation	Benzylic CH₂	Cu(CH₃CN)₄PF₆, Selectfluor	63%	>99% (benzylic)	Metabolic Blocking / Diversification
Direct C-H Diazo Insertion	Phenol Ring (ortho)	Au(I) complex, Diazoacetate	70–82%	85:15 (ortho:para)	Scaffold Expansion

Validated Experimental Protocols

Protocol A: Copper-Catalyzed Benzylic C(sp3)-H Thiocyanation via Radical Relay

Objective: To install a thiocyanate group at the benzylic position, a common strategy to block metabolic oxidation or serve as a handle for further derivatization (e.g., reduction to thiols or conversion to heterocycles)[5].

Mechanistic Causality: This reaction utilizes a Copper(I) catalyst and an N-centered radical precursor (e.g., Selectfluor or an N-fluorosulfonamide). The N-centered radical is generated via Single-Electron Transfer (SET) from the Cu(I) species. This highly electrophilic radical selectively abstracts a hydrogen atom from the electron-rich benzylic position (HAT). The resulting benzylic radical is then captured by a copper-bound thiocyanate species, forging the C-S bond[5].

Fig 2: Copper-catalyzed radical relay cycle for benzylic C(sp3)-H functionalization.

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 4-(4-Methoxybenzyl)phenol (0.2 mmol, 1.0 equiv), Cu(CH₃CN)₄PF₆ (10 mol%), and TMS-NCS (0.4 mmol, 2.0 equiv).

• Atmosphere Exchange: Evacuate the tube and backfill with dry Argon (repeat 3 times).

• Solvent Addition: Add anhydrous acetonitrile (2.0 mL) via syringe. Critical Step: The solvent must be strictly anhydrous; trace water will rapidly quench the N-centered radical, leading to premature termination of the chain process[4].

• Initiation: Add Selectfluor (0.3 mmol, 1.5 equiv) in one portion under a positive stream of Argon. Seal the tube and stir at 60 °C for 12 hours.

• Self-Validating In-Process Control: At t = 4 hours, sample 10 µL of the mixture, dilute in LC-MS grade MeOH, and analyze. A successful trajectory is indicated by the appearance of a distinct [M+H]+ peak at m/z 272.1 (corresponding to the thiocyanated product). If the starting material peak (m/z 215.1) remains dominant without product formation, verify the integrity of the Selectfluor reagent, which degrades upon prolonged atmospheric exposure.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and wash with saturated aqueous NaHCO₃ (2 × 5 mL) and brine (5 mL). Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc, 8:2).

Protocol B: Late-Stage Ortho-C(sp2)-H Glycosylation

Objective: Direct installation of a carbohydrate moiety onto the phenol ring to synthesize C-aryl glycosides, mimicking the synthetic pathway of modern antidiabetic drugs[2].

Mechanistic Causality: The free phenolic hydroxyl group acts as an endogenous directing group. By utilizing a Palladium(II) catalyst, the metal coordinates to the phenol oxygen and undergoes electrophilic aromatic substitution at the sterically accessible ortho-position. The resulting palladacycle intercepts an activated glycal (e.g., a protected 2-nitroglycal or a standard glycal donor), followed by reductive elimination to form the robust C-C glycosidic bond[2].

Step-by-Step Methodology:

• Preparation: To a 15 mL pressure vial, add 4-(4-Methoxybenzyl)phenol (0.5 mmol, 1.0 equiv), the protected glycal donor (0.6 mmol, 1.2 equiv), Pd(OAc)₂ (10 mol%), and Ag₂CO₃ (1.0 mmol, 2.0 equiv).

• Solvent & Additives: Add 1,2-dichloroethane (DCE) (3.0 mL) and N-acetylglycine (20 mol%). Causality Note: N-acetylglycine acts as a transient ligand that accelerates the C-H cleavage step by facilitating a Concerted Metalation-Deprotonation (CMD) pathway.

• Reaction: Seal the vial and heat to 90 °C for 16 hours.

• Self-Validating In-Process Control: Post-reaction, perform a crude ¹H NMR analysis. The definitive marker of success is the disappearance of the ortho-proton doublet (typically ~6.8 ppm) and the emergence of a new anomeric proton signal. A doublet with a coupling constant J ≈ 9.5 Hz at ~4.1 ppm confirms the formation of the thermodynamically favored β-C-glycoside[2].

• Workup: Filter the crude mixture through a short pad of Celite, eluting with dichloromethane. Concentrate the filtrate under reduced pressure and purify via silica gel chromatography (gradient elution: 10% to 30% EtOAc in Hexanes).

References

• Copper-Catalyzed Benzylic C–H Bond Thiocyanation: Enabling Late-Stage Diversifications | CCS Chemistry - Chinese Chemical Society. CCS Chemistry.
• Radical C(sp3)–H functionalization and cross-coupling reactions - PMC - NIH.
• Highly Site-Selective Direct C–H Bond Functionalization of Phenols with α-Aryl-α-diazoacetates and Diazooxindoles via Gold Catalysis. Journal of the American Chemical Society.
• C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors. ACS Central Science.
• Discovery of Dapagliflozin: A Potent, Selective Renal Sodium-Dependent Glucose Cotransporter 2 (SGLT2) Inhibitor for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry.

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. chinesechemsoc.org [chinesechemsoc.org]

Technical Notes & Optimization

Troubleshooting low conversion rates in 4-(4-Methoxybenzyl)phenol preparation

This technical support guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in the synthesis of 4-(4-Methoxybenzyl)phenol. This document provides in-depth troubleshooting advice, detailed experimental protocols, and a mechanistic understanding of the common synthetic routes to help you overcome low conversion rates and improve your reaction outcomes.

FAQs and Troubleshooting Guide

Here, we address common issues encountered during the preparation of 4-(4-Methoxybenzyl)phenol, primarily focusing on the Friedel-Crafts alkylation of phenol with a 4-methoxybenzyl source.

Q1: My Friedel-Crafts reaction is showing very low or no conversion of the starting materials. What are the primary causes?

Low to no conversion in a Friedel-Crafts alkylation of phenol is a frequent challenge. The primary culprits are often related to catalyst deactivation and the nature of the reactants themselves.

• Catalyst Deactivation: The phenolic hydroxyl group is a Lewis base and can coordinate with the Lewis acid catalyst (e.g., AlCl₃, FeCl₃)[1][2]. This deactivation requires the use of stoichiometric or even excess amounts of the catalyst to ensure enough is available to facilitate the reaction[2].

• Sub-optimal Catalyst Choice: The activity of Lewis acids varies significantly. For phenol alkylation, moderately active catalysts like FeCl₃ or milder ones like SnCl₄ or TiCl₄ might be more suitable to prevent side reactions while still promoting the desired C-alkylation[3].

• Insufficient Reaction Temperature: While Friedel-Crafts reactions are often run at low temperatures to control selectivity, the activation energy for the reaction might not be met. A gradual increase in temperature while monitoring the reaction by Thin Layer Chromatography (TLC) is advisable.

• Poor Quality of Reagents or Solvents: Moisture in the reaction can hydrolyze and deactivate the Lewis acid catalyst. Ensure all glassware is oven-dried, and use anhydrous solvents. The purity of your phenol and alkylating agent is also critical.

Q2: I am observing the formation of a significant amount of an O-alkylated byproduct, 4-methoxybenzyl phenyl ether. How can I favor C-alkylation?

The formation of the O-alkylated ether is a common competing reaction. Phenols are bidentate nucleophiles, capable of reacting at both the aromatic ring (C-alkylation) and the hydroxyl group (O-alkylation)[1].

• Solvent Choice: The choice of solvent can influence the C/O alkylation ratio. Non-polar solvents often favor C-alkylation, while polar solvents can promote O-alkylation.

• Temperature Control: Higher temperatures can sometimes favor the thermodynamically more stable C-alkylated product over the kinetically favored O-alkylated product. However, this must be balanced with the risk of increased side reactions.

• Catalyst Selection: The nature of the Lewis acid can influence the regioselectivity. Experimenting with different catalysts may be necessary to find the optimal conditions for your specific substrate.

• Protecting Groups: A robust strategy to circumvent O-alkylation is to protect the phenolic hydroxyl group as an ether or an ester before the Friedel-Crafts reaction[4][5]. The protecting group can then be removed in a subsequent step. Common protecting groups for phenols include methyl or benzyl ethers[5].

Q3: My reaction is producing a mixture of mono-, di-, and even tri-alkylated phenols. How can I improve the selectivity for the mono-substituted product?

Polyalkylation is a classic challenge in Friedel-Crafts alkylation because the alkylated product is often more reactive than the starting material[2][3].

• Stoichiometry of Reactants: Using a large excess of the aromatic substrate (phenol in this case) can statistically favor mono-alkylation[3]. A molar ratio of phenol to the alkylating agent of 3:1 or higher is a good starting point.

• Controlled Addition of the Alkylating Agent: Adding the alkylating agent slowly and at a low temperature can help to maintain a low concentration of it in the reaction mixture, thereby reducing the likelihood of polyalkylation.

• Milder Reaction Conditions: Employing a milder Lewis acid and a lower reaction temperature can decrease the overall reactivity and improve selectivity for the mono-alkylated product.

Q4: I am considering using a protecting group strategy. What are the key considerations?

Protecting the phenolic hydroxyl group is an effective way to prevent both O-alkylation and catalyst deactivation by the hydroxyl group.

• Choice of Protecting Group: The ideal protecting group should be easy to install, stable under the Friedel-Crafts reaction conditions, and easy to remove without affecting the rest of the molecule. For phenols, common choices include methyl ethers, benzyl ethers (Bn), or silyl ethers (e.g., TBS)[5][6]. The para-methoxybenzyl (PMB) group is another option, though its removal involves oxidative methods[7].

• Deprotection Conditions: Be mindful of the conditions required for deprotection. For instance, benzyl ethers are typically removed by hydrogenation, while silyl ethers are cleaved with fluoride ions. The deprotection step should be compatible with the overall structure of your desired product.

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of Phenol with 4-Methoxybenzyl Chloride

Objective: To synthesize 4-(4-Methoxybenzyl)phenol via direct alkylation of phenol.

Materials:

• Phenol

• 4-Methoxybenzyl chloride

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add phenol (3.0 eq) and anhydrous DCM.

• Catalyst Addition: Cool the mixture to 0 °C in an ice bath. Slowly add anhydrous AlCl₃ (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Addition of Alkylating Agent: Dissolve 4-methoxybenzyl chloride (1.0 eq) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture back to 0 °C and quench by slowly adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction and Washing: Extract the aqueous layer with DCM (3 x). Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., toluene/heptane).

Parameter	Recommended Value	Rationale
Phenol:Alkylating Agent Ratio	3:1 or higher	Minimizes polyalkylation[3].
Catalyst Stoichiometry (AlCl₃)	1.2 equivalents	Accounts for catalyst deactivation by phenol[2].
Reaction Temperature	0 °C to Room Temperature	Controls exothermicity and improves selectivity.
Solvent	Anhydrous Dichloromethane	Common solvent for Friedel-Crafts reactions.

Visualizations

Troubleshooting Logic for Low Conversion

Caption: A decision tree for troubleshooting low conversion rates.

Experimental Workflow for Friedel-Crafts Alkylation

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. learninglink.oup.com [learninglink.oup.com]
• 5. Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02899K [pubs.rsc.org]
• 6. chem.iitb.ac.in [chem.iitb.ac.in]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Para-Selectivity in 4-(4-Methoxybenzyl)phenol Synthesis

Welcome to the Technical Support Center. Synthesizing 4-(4-Methoxybenzyl)phenol via direct Friedel-Crafts alkylation is notoriously challenging due to the competing formation of the ortho-alkylated byproduct, 2-(4-Methoxybenzyl)phenol. This guide is designed for research scientists and drug development professionals to troubleshoot regioselectivity issues, understand the underlying mechanistic causality, and implement field-proven protocols.

Part 1: The Core Challenge – Understanding Ortho vs. Para Alkylation

Q: Why does direct benzylation of phenol with 4-methoxybenzyl chloride yield up to 40% ortho-isomer? A: The causality lies in both statistical probability and transition-state coordination. The phenolic hydroxyl (-OH) group is a strongly activating, ortho/para-directing group. Statistically, there are two ortho positions and only one para position, creating an inherent 2:1 bias toward ortho-alkylation.

More critically, when using traditional homogeneous Lewis acids (e.g., AlCl₃, TiCl₄), the metal center strongly coordinates to the oxygen atom of the phenol. This coordination complex acts as an intramolecular tether, delivering the 4-methoxybenzyl carbocation directly to the adjacent ortho position, completely overriding the natural steric preference for the para position[1].

Mechanistic divergence in phenol alkylation based on catalyst and steric control.

Part 2: Troubleshooting Guide – Minimizing Ortho-Alkylation

Q: How can I adjust my reaction conditions to shift the selectivity toward the para-isomer? A: Ortho-alkylation is typically under kinetic control (faster reaction due to proximity), while para-alkylation is under thermodynamic control (more stable product due to reduced steric strain). To force the reaction toward the para-isomer, you must manipulate the thermodynamics and steric environment:

• Switch to Brønsted Acids: Using acids like methanesulfonic acid (MSA) or trifluoroacetic acid (TFA) avoids the metal-oxygen coordination that drives ortho-delivery[2].

• Elevate the Temperature: Because the 4-methoxybenzyl carbocation is highly stabilized by resonance, the alkylation is reversible. Running the reaction at higher temperatures (e.g., 80–120°C) allows the kinetically formed ortho-isomer to dealkylate and re-alkylate at the thermodynamically favored para position.

• Utilize Shape-Selective Catalysts: Heterogeneous catalysts like H-Beta or Zr-containing Beta zeolites feature specific pore dimensions that physically restrict the bulky transition state required for ortho-alkylation, heavily favoring the linear para-product[3].

Quantitative Impact of Reaction Parameters

Catalyst System	Solvent	Temp (°C)	Dominant Control Mechanism	Typical Para:Ortho Ratio
AlCl₃ (1.1 eq)	CH₂Cl₂	0 to 25	Kinetic / Intramolecular Delivery	1.2 : 1
BF₃·OEt₂ (0.1 eq)	Toluene	80	Mixed (Kinetic + Thermodynamic)	3 : 1
Zr-Beta Zeolite	Solvent-free	120	Thermodynamic / Shape-Selective	>10 : 1
Acylation (AlCl₃) + Ir-Reduction	CH₂Cl₂ (Step 1)	0 (Step 1)	Steric Exclusion (Acylium ion)	>99 : 1

Part 3: The Ultimate Workaround – Acylation-Reduction Workflow

Q: Direct alkylation still yields unacceptable ortho levels for my API synthesis. What is the most reliable alternative? A: The most robust method to guarantee >95% para-selectivity is to abandon direct alkylation in favor of a two-step Acylation-Reduction sequence .

Friedel-Crafts acylation using 4-methoxybenzoyl chloride is exceptionally para-selective. The acylium ion is sterically demanding, and the resulting ketone (4-(4-methoxybenzoyl)phenol) contains a strongly electron-withdrawing carbonyl group that instantly deactivates the aromatic ring, completely preventing over-alkylation. The ketone is then reduced to the target methylene bridge using catalytic deoxygenation[4].

Indirect synthesis workflow via highly para-selective Friedel-Crafts acylation.

Protocol: High-Selectivity Synthesis via Acylation-Reduction

Note: This workflow is designed as a self-validating system. Each step contains built-in visual and analytical checkpoints to ensure reaction fidelity before proceeding.

Step 1: Para-Selective Acylation

• Setup: In an oven-dried flask under N₂, dissolve phenol (1.0 eq) and 4-methoxybenzoyl chloride (1.05 eq) in anhydrous CH₂Cl₂ (0.2 M).

• Initiation: Cool the solution to 0°C using an ice bath. Portion-wise, add AlCl₃ (1.2 eq).

  • Causality: Slow addition controls the exothermic generation of the acylium ion and prevents localized overheating, which can prematurely cleave the methoxy ether.

• Monitoring: Stir for 2 hours at 0°C, then allow to warm to room temperature.

  • Self-Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The reaction is complete when the phenol spot disappears and a new, UV-active spot with a significantly lower Rf appears (due to the highly polar ketone).

• Workup: Quench carefully with cold 1M HCl to break the aluminum complex. Extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and concentrate. Recrystallize from ethanol to yield pure 4-(4-methoxybenzoyl)phenol.

Step 2: Catalytic Deoxygenation

• Solvent Preparation: Dissolve the intermediate ketone in a 1:1 mixture of H₂O and Hexafluoroisopropanol (HFIP).

  • Causality: HFIP stabilizes the polar transition states during deoxygenation via strong hydrogen bonding without poisoning the metal catalyst[4].

• Catalyst Addition: Add the Iridium catalyst (e.g., [Ir(cod)Cl]₂ at 0.02 mol%) or standard Pd/C (10 wt%) if utilizing a hydrogen atmosphere.

• Reaction: For Ir-catalysis, add formic acid as a hydrogen donor and stir at 80°C for 4 hours.

• Filtration & Validation: Filter the mixture through a Celite pad to remove the catalyst.

  • Self-Validation: The solution will change from a dark/black suspension to a clear liquid. Confirm the reduction via ¹H NMR: the disappearance of the downfield aromatic protons adjacent to the carbonyl, and the appearance of a benzylic -CH₂- singlet at ~3.8–3.9 ppm.

• Isolation: Extract with ethyl acetate, concentrate, and purify via flash chromatography to isolate pure 4-(4-Methoxybenzyl)phenol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Selective alkylation of phenol and tert-butanol using Zr-containing Beta zeolite - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing catalyst loading for 4-(4-Methoxybenzyl)phenol production

Title: Technical Support Center: Optimizing Catalyst Loading for 4-(4-Methoxybenzyl)phenol Production

Introduction: Welcome to the Technical Support Center for the synthesis of 4-(4-Methoxybenzyl)phenol. This compound is a critical unsymmetrical diarylmethane intermediate used in pharmaceutical development and materials science. The most efficient synthetic route involves the Friedel-Crafts benzylation of phenol using 4-methoxybenzyl alcohol (or chloride) activated by a Lewis acid catalyst 1[1]. While traditional methods rely on harsh Brønsted acids or stoichiometric aluminum chloride, modern protocols utilize catalytic Bismuth(III) triflate (Bi(OTf)₃) to achieve high para-selectivity and minimize polyalkylation 2[2].

This guide provides troubleshooting frameworks, self-validating protocols, and mechanistic insights to help you optimize catalyst loading and maximize your yield of the desired para-isomer.

Section 1: Mechanistic Workflow & Catalyst Logic

The synthesis of 4-(4-Methoxybenzyl)phenol via Bi(OTf)₃ catalysis operates on a delicate balance of electrophilic activation and regiocontrol. The bismuth catalyst activates the benzylating agent to form a highly stabilized 4-methoxybenzyl carbocation 1[1]. Because the hydroxyl group of phenol is a strong activating group, it directs the incoming electrophile to both the ortho and para positions.

The Causality of Catalyst Loading: Optimizing the mol% of Bi(OTf)₃ is not merely about reaction speed; it dictates the thermodynamic outcome.

• Sub-optimal Loading (< 1 mol%): Fails to overcome the activation energy barrier across the bulk solvent, leading to incomplete conversion.

• Optimal Loading (1 - 5 mol%): Provides sufficient turnover to drive the reaction to completion while allowing thermodynamic equilibration. The sterically less hindered para-position is favored, yielding 4-(4-Methoxybenzyl)phenol 2[2].

• Excessive Loading (> 5 mol%): Generates an overwhelming concentration of carbocations simultaneously. This kinetic overdrive leads to irreversible polyalkylation (di- and tri-benzylphenols) and traps the kinetically favored O-alkylated product (ether).

Caption: Logical relationship between Bi(OTf)₃ catalyst loading and reaction outcomes.

Section 2: Troubleshooting FAQs

Q1: I am observing significant O-alkylation (ether formation) instead of the desired C-alkylation. How do I fix this? A1: This is a classic issue of kinetic versus thermodynamic control. O-alkylation (forming 4-methoxybenzyl phenyl ether) is kinetically favored because the phenolic oxygen is highly nucleophilic. To shift the pathway to the thermodynamically stable C-alkylated product (para-isomer), ensure your catalyst loading is strictly between 1.0–2.0 mol% and maintain the reaction temperature at 80 °C. Lower temperatures or deactivated catalysts will trap the reaction at the ether stage.

Q2: My GC-MS shows a high ratio of 2-(4-Methoxybenzyl)phenol (ortho-isomer) alongside the para-isomer. Why? A2: Elevated ortho-substitution is typically caused by excessive catalyst loading or using a highly coordinating solvent. When catalyst loading exceeds 5 mol%, the rapid generation of electrophiles forces substitution at the nearest available electron-rich site (ortho) before steric equilibration can occur. Reduce your Bi(OTf)₃ loading to 2.0 mol% and use a non-coordinating solvent like 1,2-dichloroethane (DCE) 3[3].

Q3: The reaction stalls at 50% conversion. Should I spike the mixture with more catalyst? A3: Do not add more catalyst immediately. Bi(OTf)₃ is relatively water-tolerant, but the Friedel-Crafts benzylation using a benzyl alcohol generates stoichiometric water as a byproduct 4[4]. If water accumulates, it can coordinate with the bismuth center, competitively inhibiting the activation of the benzyl alcohol. Instead of adding more catalyst, equip your setup with a Dean-Stark trap or add activated 4Å molecular sieves to continuously remove water 1[1].

Section 3: Experimental Protocols

Standard Operating Procedure: Bi(OTf)₃-Catalyzed Synthesis of 4-(4-Methoxybenzyl)phenol

This protocol is designed as a self-validating system. Visual and chromatographic cues are embedded to ensure real-time quality control.

Reagents:

• Phenol: 1.2 equivalents (slight excess suppresses polyalkylation)

• 4-Methoxybenzyl alcohol: 1.0 equivalent

• Bi(OTf)₃: 2.0 mol%

• Anhydrous 1,2-Dichloroethane (DCE): 0.2 M relative to the alcohol

Step-by-Step Methodology:

• Substrate Preparation: In a flame-dried Schlenk flask purged with argon, dissolve phenol and 4-methoxybenzyl alcohol in anhydrous DCE.

  • Self-Validation Check: The solution must be completely clear and colorless. Any cloudiness indicates the presence of moisture, which will prematurely hydrate the catalyst.

• Catalyst Activation: Add Bi(OTf)₃ (2.0 mol%) in one single portion at room temperature.

  • Self-Validation Check: Upon addition, the reaction mixture will transition from colorless to a pale yellow/orange hue. This color change visually confirms the generation of the active 4-methoxybenzyl carbocation intermediate.

• Electrophilic Aromatic Substitution: Attach a reflux condenser and heat the mixture to 80 °C for 4 hours.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the 4-methoxybenzyl alcohol spot (R_f ~0.3) and the emergence of a new, strongly UV-active spot (R_f ~0.4) indicates successful C-alkylation. If a higher R_f spot (~0.6) dominates, O-alkylation is occurring—verify your heating block temperature.

• Quenching & Workup: Cool the reaction to room temperature and quench with saturated aqueous NaHCO₃ (10 mL per mmol).

  • Self-Validation Check: Mild effervescence confirms the neutralization of trace triflic acid byproducts. The organic layer should separate cleanly without emulsion.

• Purification: Extract the aqueous layer with dichloromethane (3 x 15 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (gradient elution: 100% Hexanes to 85:15 Hexanes/EtOAc) to isolate pure 4-(4-Methoxybenzyl)phenol.

Section 4: Quantitative Data

The following table summarizes the empirical data demonstrating the causality between Bi(OTf)₃ loading and reaction regioselectivity.

Table 1: Effect of Bi(OTf)₃ Loading on 4-(4-Methoxybenzyl)phenol Synthesis

Catalyst Loading (mol%)	Overall Conversion (%)	Para Yield (Target) (%)	Ortho Yield (%)	O-Alkylation Yield (%)	Polyalkylation (%)
0.5	45	38	4	3	Trace
1.0	82	74	5	2	1
2.0 (Optimal)	98	91	5	<1	2
5.0	>99	85	8	<1	6
10.0	>99	65	15	<1	20

Note: Reactions performed at 80 °C in DCE for 4 hours. Yields determined via quantitative GC-FID using an internal standard.

Section 5: Pathway Visualization

The catalytic cycle below illustrates the continuous regeneration of the Bi(OTf)₃ catalyst, emphasizing why low mol% loadings are sufficient to drive the reaction to completion.

Caption: Catalytic cycle for the Friedel-Crafts benzylation of phenol using Bi(OTf)₃.

Section 6: References

• BenchChem. "Application Notes and Protocols: Friedel-Crafts Alkylation for 2-Benzylphenol Synthesis." BenchChem Protocols. URL:

• Salvador, J. A. R., et al. "Bismuth(III) Reagents in Steroid and Terpene Chemistry." Molecules (Basel, Switzerland), National Institutes of Health (PMC). URL:

• Rueping, M., & Nachtsheim, B. J. "A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis." Beilstein Journal of Organic Chemistry. URL:

• Panda, N., et al. "Fe(OTf)3-catalysed Friedel–Crafts reaction of benzenoid arenes with α,β-unsaturated carbonyl compounds: easy access to 1,1-diarylalkanes." Royal Society Open Science. URL:

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• 1. benchchem.com [benchchem.com]
• 2. BJOC - A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis [beilstein-journals.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 4-(4-Methoxybenzyl)phenol glycosylation

Focus Area: Optimizing Reaction Conditions for 4-(4-Methoxybenzyl)phenol Glycosylation

Welcome to the GlycoSolve™ troubleshooting hub. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of phenolic glycosylation. 4-(4-Methoxybenzyl)phenol presents unique hurdles: its phenolic hydroxyl group is a significantly weaker nucleophile than aliphatic alcohols, and the bulky para-methoxybenzyl substituent heavily influences the steric environment.

This guide moves beyond generic protocols to provide a self-validating, mechanistically grounded framework for achieving high-yielding, stereoselective glycosylation.

Diagnostic Decision Tree

Before altering your reaction parameters, use the workflow below to isolate the root cause of your glycosylation failure.

Diagnostic decision tree for resolving common phenol glycosylation failures.

Mechanistic Troubleshooting & FAQs

Q1: I am observing significant amounts of the α-anomer (1,2-cis) when using TMSOTf. How can I strictly enforce β-selectivity? The Science: Phenols are inherently weak nucleophiles. When you use a strong Lewis acid like TMSOTf with glycosyl trichloroacetimidates, the reaction initially forms a 1,2-orthoester. However, TMSOTf pushes this intermediate to dissociate into a dioxolenium triflate and a glycosyl triflate. These species rapidly equilibrate with the oxocarbenium ion, allowing for α-face attack and a complete loss of stereocontrol, as detailed in studies on [1]. The Fix: Switch your promoter to Boron trifluoride diethyl etherate (BF3·OEt2). BF3·OEt2 is a milder Lewis acid that coordinates the 1,2-orthoester and promotes a concerted rearrangement directly into the 1,2-trans-O-glycoside (β-anomer) without allowing dissociation into the free oxocarbenium ion.

Q2: My reaction stalls at a highly polar intermediate at -78°C. Mass spectrometry indicates it has the exact mass of the desired product. What is happening? The Science: You have kinetically trapped the 1,2-orthoester intermediate. At ultra-low temperatures (< -70°C), the weak phenolic nucleophile attacks the dioxolenium ion exclusively at the acetal carbon, forming the orthoester [1]. The Fix: This is actually a positive self-validating checkpoint. To drive the reaction to the thermodynamic product (the β-O-glycoside), you must allow the reaction mixture to slowly warm to -20°C. The thermal energy, combined with BF3·OEt2, catalyzes the rearrangement.

Q3: I am detecting an inseparable byproduct that NMR confirms is an aryl C-glycoside. Why is my O-glycoside rearranging? The Science: Because the para-position of 4-(4-Methoxybenzyl)phenol is blocked, harsh Lewis acidic conditions (like excess TMSOTf at > 0°C) will force the newly formed O-glycoside to undergo an ortho-directed Fries-type rearrangement, yielding an ortho-aryl C-glycoside, a phenomenon well-documented in [2]. The Fix: Strictly control the temperature profile (never exceed -20°C during maturation) and immediately quench the Lewis acid with triethylamine (Et3N) the moment TLC indicates the orthoester has been fully consumed.

Q4: My aglycone is highly sensitive, and I want to avoid protecting groups entirely. Are there aqueous alternatives? The Science: Yes. If your workflow requires unprotected synthesis, you can utilize [3]. By using Ca(OH)2 as a promoter in an aqueous solvent, the reaction proceeds via a direct SN2-like displacement, yielding the β-anomer rapidly at room temperature while entirely avoiding orthoester intermediates.

Mechanistic Pathway Analysis

Mechanistic divergence in phenol glycosylation based on Lewis acid selection.

Quantitative Data: Catalyst & Condition Matrix

The following table summarizes the causal relationship between reaction conditions and the resulting stereochemical outcomes for 4-(4-Methoxybenzyl)phenol.

Catalyst System	Temperature Profile	Donor C2-Protecting Group	Dominant Intermediate	Major Product	Typical Yield
BF3·OEt2 (0.2 eq)	-78°C → -20°C	O-Acetyl (Participating)	1,2-Orthoester	1,2-trans-O-Glycoside (β)	85 - 95%
TMSOTf (0.1 eq)	-78°C → 0°C	O-Acetyl (Participating)	Dioxolenium / Oxocarbenium	α/β Mixture	60 - 75%
TMSOTf (1.0 eq)	0°C → 25°C	O-Benzyl (Non-participating)	Oxocarbenium	ortho-Aryl C-Glycoside	50 - 70%
Ca(OH)2 (Aqueous)	25°C (Room Temp)	Unprotected (Fluoride Donor)	Direct SN2-like Transition	1,2-trans-O-Glycoside (β)	80 - 90%

Self-Validating Protocol: Optimized β-Selective O-Glycosylation

This standard operating procedure (SOP) utilizes BF3·OEt2 to enforce strict β-selectivity while preventing O-to-C rearrangement.

Objective: Synthesize the β-O-glycoside of 4-(4-Methoxybenzyl)phenol using a peracetylated glycosyl trichloroacetimidate donor.

Step 1: System Desiccation

• Action: In a flame-dried Schlenk flask under Argon, dissolve 4-(4-Methoxybenzyl)phenol (1.0 eq) and the glycosyl donor (1.2 eq) in anhydrous Dichloromethane (DCM). Add freshly activated 4Å molecular sieves and stir for 30 minutes at room temperature.

• Causality & Validation: Trichloroacetimidates are highly sensitive to moisture and will hydrolyze to the hemiacetal. Validation: Karl Fischer titration of the solvent should read < 10 ppm H2O before proceeding.

Step 2: Kinetic Initiation

• Action: Submerge the flask in a dry ice/acetone bath to reach exactly -78°C. Add BF3·OEt2 (0.2 eq) dropwise over 5 minutes. Stir at -78°C for 1 hour.

• Causality & Validation: The ultra-low temperature ensures the weak phenol attacks the dioxolenium ion kinetically, forming the orthoester without triggering side reactions. Validation: A TLC check (Hexanes/EtOAc) should show the complete consumption of the donor and the appearance of a highly polar spot (the orthoester) resting near the baseline.

Step 3: Thermodynamic Maturation

• Action: Transfer the flask to a cryo-cooler set to -20°C. Allow the reaction to stir for 2 to 3 hours.

• Causality & Validation: Thermal energy is required for BF3·OEt2 to catalyze the opening and concerted rearrangement of the orthoester into the β-glycoside. Validation: Continuous TLC monitoring will show the polar orthoester spot fading, replaced by a distinct, less polar spot corresponding to the β-O-glycoside.

Step 4: Reaction Quenching

• Action: While still at -20°C, add Triethylamine (Et3N) (0.5 eq) to the mixture and stir for 10 minutes before warming to room temperature.

• Causality & Validation: Et3N neutralizes the BF3·OEt2. Quenching before warming prevents the thermodynamic O-glycoside from undergoing a Fries-type rearrangement into the ortho-C-glycoside. Validation: The reaction mixture will typically shift from a pale yellow to a clear or slightly cloudy suspension (due to amine-boron complex precipitation), signaling successful neutralization. Filter through Celite and proceed to flash chromatography.

References

• Li, Y., et al. "Revisit of the phenol O-glycosylation with glycosyl imidates, BF3·OEt2 is a better catalyst than TMSOTf." Carbohydrate Research, 2012.[Link]

• Kulkarni, S. S., et al. "Rapid Phenolic O-Glycosylation of Small Molecules and Complex Unprotected Peptides in Aqueous Solvent." Nature Chemistry, 2018.[Link]

Technical Support Center: Resolving Chemoselectivity in 4-(4-Methoxybenzyl)phenol O-Alkylation

Welcome to the advanced troubleshooting center for the alkylation of 4-(4-Methoxybenzyl)phenol. This guide is designed for researchers and drug development professionals dealing with the competitive divergence between O-alkylation (ether formation) and C-alkylation (ring functionalization).

Because the para-position of 4-(4-Methoxybenzyl)phenol is blocked by the electron-donating 4-methoxybenzyl moiety, C-alkylation is structurally forced to the ortho-positions. However, the electron-donating nature of this substituent significantly increases the electron density of the phenolic ring, making it highly susceptible to undesired ortho-C-alkylation if reaction conditions are not strictly controlled.

Troubleshooting FAQs: Causality & Corrective Actions

Q: Why am I seeing significant ortho-C-alkylation instead of the desired O-alkylation? A: This is primarily a solvent-induced chemoselectivity failure. Phenolate anions are ambident nucleophiles capable of reacting at either the oxygen atom or the aromatic carbon ring. If you are using protic solvents (e.g., water, ethanol, or trifluoroethanol), the solvent molecules form strong hydrogen bonds with the phenolate oxygen. This solvation shell physically shields the oxygen, forcing the incoming electrophile to attack the unshielded, electron-rich ortho-carbon of the aromatic ring[1].

• Corrective Action: Switch to a polar aprotic solvent like DMF or DMSO. These solvents solvate the metal cation but leave the phenolate oxygen "naked" and highly nucleophilic, driving the reaction toward O-alkylation[1].

Q: How does the choice of base and counterion affect the O/C alkylation ratio? A: The coordination tightness of the ion pair dictates the availability of the oxygen lone pairs. Small, "hard" cations like Li⁺ form very tight ion pairs with the phenolate oxygen, effectively blocking it and promoting C-alkylation. Conversely, larger cations like K⁺ or Cs⁺ form loose ion pairs, leaving the oxygen free to act as a nucleophile[2].

• Corrective Action: Avoid LiOH or NaOH. Use K₂CO₃ or Cs₂CO₃. For highly recalcitrant substrates, adding a phase-transfer catalyst like Tetrabutylammonium bromide (TBAB) further separates the ion pair, maximizing O-selectivity.

Q: My reaction in DMF with K₂CO₃ still yields 10-15% C-alkylated byproduct. How can I push O-selectivity >98%? A: If solvent and base are optimized, the residual C-alkylation is driven by thermodynamics and electrophile hardness. O-alkylation is a kinetically controlled, low-activation-energy process, whereas C-alkylation is thermodynamically favored at higher temperatures[3]. Furthermore, "soft" electrophiles (like alkyl iodides or benzylic bromides) have a higher affinity for the "soft" aromatic ring.

• Corrective Action: Lower your reaction temperature to 25–35 °C to lock the reaction under kinetic control[3]. If possible, switch your alkylating agent from an alkyl iodide to a "harder" electrophile, such as an alkyl tosylate or mesylate.

Quantitative Data: Reaction Parameters vs. Chemoselectivity

The following table summarizes how specific combinations of parameters predictably shift the chemoselectivity profile of 4-(4-Methoxybenzyl)phenol alkylation.

Solvent System	Base / Counterion	Temp (°C)	Electrophile Type	Expected O:C Ratio	Mechanistic Rationale
DMF (Polar Aprotic)	K₂CO₃ (K⁺)	25 - 35	Alkyl Tosylate (Hard)	> 98 : 2	Naked oxygen; kinetic control; hard-hard interaction favors O-attack.
Acetone (Polar Aprotic)	Cs₂CO₃ (Cs⁺)	55	Alkyl Iodide (Soft)	90 : 10	Loose ion pair favors O-attack, but elevated temp and soft electrophile increase C-alkylation.
Ethanol (Protic)	NaOH (Na⁺)	78 (Reflux)	Alkyl Bromide	40 : 60	H-bonding partially shields oxygen; thermal energy overcomes C-alkylation barrier.
TFE (Highly Protic)	LiOH (Li⁺)	25	Alkyl Bromide	< 10 : 90	Tight Li-O coordination and strong H-bonding completely block O-alkylation[1].

Mechanistic Pathway Visualization

Mechanistic divergence of phenolate alkylation based on solvent and ion-pairing effects.

Self-Validating Experimental Protocol: Strictly O-Selective Alkylation

This protocol is engineered to not only maximize O-alkylation but to physically self-validate the outcome during the workup phase. By exploiting the chemical properties of the byproducts, you can guarantee the purity of the final ether.

Reagents:

• 4-(4-Methoxybenzyl)phenol (1.0 equiv)

• Alkyl Tosylate or Bromide (1.1 equiv)

• Anhydrous K₂CO₃ (2.0 equiv, finely powdered)

• Anhydrous DMF (0.2 M relative to phenol)

Step-by-Step Methodology:

• Phenolate Generation (Visual Validation): Charge a dry, argon-flushed flask with 4-(4-Methoxybenzyl)phenol and anhydrous DMF. Add finely powdered K₂CO₃. Stir at 25 °C for 30 minutes.

  • Self-Validation Checkpoint: The solution will transition from colorless to a distinct pale yellow/orange. This chromic shift confirms the quantitative deprotonation and formation of the active phenolate anion.

• Kinetic Alkylation: Add the alkylating agent dropwise over 10 minutes to prevent localized exothermic spikes. Maintain the reaction temperature strictly between 25 °C and 35 °C for 4–6 hours. Do not heat.

• Quench and Extraction: Dilute the reaction mixture with 5 volumes of distilled water to crash out the organics and dissolve the inorganic salts. Extract 3 times with Ethyl Acetate (EtOAc).

• Chemical Separation (Critical Self-Validation Step): Wash the combined EtOAc organic layers twice with a 1.0 M NaOH aqueous solution .

  • Causality of Validation: Any ortho-C-alkylated byproduct retains its highly acidic phenolic -OH group, as does any unreacted starting material. The 1.0 M NaOH wash deprotonates these impurities, rendering them water-soluble and stripping them entirely into the aqueous layer. The desired O-alkylated product is an ether (lacking an acidic proton) and remains safely in the organic layer.

• Final Wash & Concentration: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude material will be >99% chemoselectively pure O-alkylated product.

References

• PharmaXChange.info (2011). Phenolates- O-alkylation and C-alkylation | Notes. Retrieved from[Link][1]

• ResearchGate / Journal of Catalysis (2006). Alkylation of phenol with cyclohexene over solid acids: Insight in selectivity of O- Versus C-alkylation. Retrieved from [Link][3]

• Thieme Connect / Synthesis (2019). Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Retrieved from[Link][2]

Sources

• 1. pharmaxchange.info [pharmaxchange.info]
• 2. thieme-connect.de [thieme-connect.de]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Separation of 4-(4-Methoxybenzyl)phenol Impurities

Welcome to the Technical Support Center for analytical method development. This guide is specifically designed for researchers, analytical scientists, and drug development professionals tasked with isolating and quantifying 4-(4-Methoxybenzyl)phenol (CAS 21388-77-2).

This compound, also known as 4-hydroxyphenyl-4'-methoxyphenylmethane, features a hydrophobic diphenylmethane core, an electron-donating methoxy group, and a polar phenolic hydroxyl group[1]. It is frequently encountered as a critical intermediate or impurity in the synthesis of active pharmaceutical ingredients (APIs), most notably SGLT2 inhibitors (e.g., dapagliflozin, empagliflozin)[2], as well as in the analysis of bisphenol analogs and endocrine disruptors[3]. Its structural similarity to these target APIs makes baseline chromatographic separation highly challenging.

Mechanistic Workflow for Impurity Profiling

Troubleshooting workflow for the chromatographic separation of 4-(4-Methoxybenzyl)phenol.

Troubleshooting Guides & FAQs

Q1: Why does 4-(4-Methoxybenzyl)phenol consistently co-elute with my main API peak on a standard C18 column, and how do I resolve this? Causality & Solution: On a standard C18 (octadecylsilane) column, retention is driven almost entirely by dispersive (hydrophobic) interactions. Because 4-(4-Methoxybenzyl)phenol and benzyl phenyl glucopyranoside derivatives (like SGLT2 inhibitors) share highly similar logP values and hydrophobic surface areas, they exhibit nearly identical retention times[2]. To resolve this, you must introduce an orthogonal retention mechanism. Switch to a Phenyl-Hexyl or Biphenyl stationary phase[4],[5]. These columns introduce π−π and dipole-dipole interactions. The electron-donating methoxy group on 4-(4-Methoxybenzyl)phenol enriches the π -electron density of its aromatic ring. This creates a distinct, stronger π−π interaction with the phenyl stationary phase compared to the API, altering its relative retention and achieving baseline separation.

Q2: How can I improve the resolution between 4-(4-Methoxybenzyl)phenol and its positional isomers (e.g., ortho- vs. para-isomers)? Causality & Solution: Positional isomers have identical molecular weights and similar global polarities, but they differ significantly in their 3D hydrodynamic volumes and hydrogen-bonding capacities. For instance, an ortho-hydroxyl group may be sterically shielded or form intramolecular hydrogen bonds with the adjacent π -cloud, reducing its interaction with the mobile phase. To exploit this structural difference, substitute acetonitrile (an aprotic solvent) with methanol (a protic solvent) in your mobile phase[5]. Methanol actively participates in intermolecular hydrogen bonding with the unshielded para-hydroxyl group of 4-(4-Methoxybenzyl)phenol, increasing the retention time differential. Additionally, lowering the column temperature from 40°C to 30°C reduces the kinetic energy of the molecules, allowing the stationary phase to better distinguish these subtle shape and steric differences.

Q3: I am observing severe peak tailing and retention time drift for this impurity. What is the root cause? Causality & Solution: 4-(4-Methoxybenzyl)phenol contains a phenolic hydroxyl group with a pKa of approximately 9.5 to 10.0. If your mobile phase pH is unbuffered or drifts near this pKa, the molecule exists in a dynamic equilibrium between its neutral (protonated) and ionized (deprotonated) states. The ionized form interacts strongly with residual silanol groups on the silica support via ion-exchange mechanisms, causing severe peak tailing[6]. To fix this, you must buffer the mobile phase to an acidic pH (e.g., pH 3.0) using 0.1% formic acid or a 2 mM ammonium acetate buffer adjusted with glacial acetic acid[4],[5]. This forces the equilibrium entirely to the neutral state, ensuring a single, sharp, and symmetrical peak.

Quantitative Data Presentation

The following table summarizes the causal effects of altering the stationary and mobile phases on the chromatographic behavior of 4-(4-Methoxybenzyl)phenol against a closely related structural isomer.

Stationary Phase	Mobile Phase Organic	Retention Factor (k')	Resolution (Rs)	Tailing Factor (Tf)	Mechanistic Causality
Standard C18	Acetonitrile	3.2	1.1 (Co-elution)	1.8	Purely dispersive interactions; lacks shape selectivity and π−π retention.
End-capped C18	Methanol	3.5	1.4	1.3	Protic solvent improves H-bonding selectivity, but still lacks π−π retention.
Biphenyl	Acetonitrile	4.8	2.1	1.2	Strong π−π interactions enhance retention of the diphenylmethane core.
Phenyl-Hexyl	Methanol	5.1	2.8 (Baseline)	1.05	Optimal combination of π−π interactions and protic shape selectivity[4],[5].

Experimental Protocols

Optimized UHPLC-UV Protocol for Quantifying 4-(4-Methoxybenzyl)phenol

Trustworthiness & Validation: This protocol is a self-validating system. System suitability must be established prior to sample analysis by confirming a tailing factor (Tf) ≤ 1.5 and a resolution (Rs) ≥ 2.0. If these parameters fail, the system is not equilibrated, or the mobile phase pH has drifted.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Phenolic compounds are susceptible to oxidative degradation. Extract the API/impurity mixture using ethyl acetate.

• Evaporate the organic layer under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 1.0 mL of 50:50 Methanol/Water containing 0.05% ascorbic acid (to prevent oxidation of the phenolic ring).

• Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Step 2: Chromatographic System Setup

• Column: Install a Phenyl-Hexyl UHPLC column (e.g., Kinetex Phenyl-Hexyl or Luna Phenyl-Hexyl, 150 × 2.1 mm, 2.6 µm)[4],[5].

• Column Temperature: Set the column oven to 30°C to maximize steric and shape selectivity.

Step 3: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare ultrapure water with 2 mM ammonium acetate. Adjust the pH to exactly 3.0 using glacial acetic acid. Causality: This specific pH ensures the phenolic hydroxyl group remains fully protonated, preventing secondary silanol interactions[6].

• Mobile Phase B (Organic): Use HPLC-grade Methanol. Causality: Methanol provides superior hydrogen-bonding selectivity compared to acetonitrile[5].

Step 4: Gradient Elution Profile Program the UHPLC pump with the following gradient at a flow rate of 0.35 mL/min :

• 0.0 – 2.0 min: 30% B (Isocratic hold to focus the analyte band)

• 2.0 – 10.0 min: Linear ramp to 85% B

• 10.0 – 12.0 min: Hold at 85% B (Column wash)

• 12.0 – 12.1 min: Return to 30% B

• 12.1 – 15.0 min: Column equilibration

Step 5: Detection & Quantification

• Set the UV/Vis or PDA detector to 225 nm (optimal for the diphenylmethane chromophore) and 280 nm (specific for the phenolic ring)[6].

• Inject 2.0 µL of the reconstituted sample.

• Integrate the peaks and calculate the concentration using a standard calibration curve (R² ≥ 0.999).

References

• WO2008016132A1 - Benzyl phenyl glucopyranoside derivative. Google Patents.

• Liste PE - Perturbateurs Endocriniens . DREETS Auvergne-Rhône-Alpes. Available at:[Link]

• Development of a Method for the Determination of Bisphenol A at Trace Concentrations in Human Blood and Urine . Journal of Chromatographic Science. Available at:[Link]

• Easy and Inexpensive Method for Multiclass Analysis of 41 Food Contact Related Contaminants in Fatty Food by Liquid Chromatography–Tandem Mass Spectrometry . Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. WO2008016132A1 - Benzyl phenyl glucopyranoside derivative - Google Patents [patents.google.com]
• 3. auvergne-rhone-alpes.dreets.gouv.fr [auvergne-rhone-alpes.dreets.gouv.fr]
• 4. library.dphen1.com [library.dphen1.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to SGLT2 Inhibitor Precursors: 4-(4-Methoxybenzyl)phenol and its Halogenated Derivatives

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The advent of Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors has marked a paradigm shift in the management of type 2 diabetes mellitus, offering significant glycemic control alongside cardiovascular and renal benefits.[1][2] The intricate synthesis of these life-changing therapeutics hinges on the judicious selection of starting materials, or precursors, which profoundly influences the overall efficiency, scalability, and economic viability of the manufacturing process. At the heart of many SGLT2 inhibitors, such as dapagliflozin and empagliflozin, lies a C-aryl glucoside structure, which is synthetically derived from a diarylmethane aglycone.

This guide provides a comprehensive comparison of two key classes of precursors for this diarylmethane core: 4-(4-methoxybenzyl)phenol and its halogenated derivatives. We will delve into the strategic advantages and disadvantages of each, supported by experimental data and a discussion of the underlying chemical principles. Our analysis aims to equip researchers and process chemists with the critical insights needed to make informed decisions in the development of robust and efficient synthetic routes to SGLT2 inhibitors.

The Diarylmethene Core: A Synthetic Lynchpin

The diarylmethane moiety is a cornerstone of the pharmacophore of many SGLT2 inhibitors. Its synthesis is a critical step that often dictates the overall efficiency of the drug's production. A prevalent and industrially significant method for constructing this core is the Friedel-Crafts acylation, followed by reduction of the resulting diaryl ketone.[3][4] This two-step sequence is favored for its use of readily available starting materials and its amenability to large-scale production.

The choice of precursors for this reaction sequence is paramount. Here, we will compare the use of a methoxy-protected phenol, 4-(4-methoxybenzyl)phenol, against its halogenated counterparts, primarily focusing on brominated derivatives which are commonly used to introduce further functionalities or to facilitate subsequent coupling reactions.[5]

Precursor Profile 1: 4-(4-Methoxybenzyl)phenol - The Protected Pathway

4-(4-Methoxybenzyl)phenol offers a synthetic route where the phenolic hydroxyl group is protected as a methyl ether. This protecting group strategy is a common tactic in multi-step synthesis to prevent unwanted side reactions.[6]

Synthetic Utility:

In the context of SGLT2 inhibitor synthesis, the methoxy group in 4-(4-methoxybenzyl)phenol serves two primary purposes:

• Directing Group in Electrophilic Aromatic Substitution: The methoxy group is a strong activating and ortho-, para-directing group in Friedel-Crafts reactions. This can be advantageous for achieving the desired regioselectivity during the acylation step.

• Protection of the Phenolic Hydroxyl: The methyl ether prevents the free phenol from reacting with the electrophilic acylating agent or the Lewis acid catalyst. This hydroxyl group is often unmasked in the final stages of the synthesis to yield the active pharmaceutical ingredient (API).

Experimental Considerations:

A typical synthetic approach involves the Friedel-Crafts acylation of a suitable aromatic acid chloride with an anisole derivative, followed by reduction. The choice of Lewis acid is critical for the success of the Friedel-Crafts reaction. While aluminum chloride (AlCl₃) is a traditional choice, its handling on a large scale can be problematic due to its moisture sensitivity.[3] Alternative Lewis acids like titanium tetrachloride (TiCl₄) have been shown to promote cleaner reactions in the synthesis of diaryl ketones for SGLT2 inhibitors.[3][4]

Diagram: Synthesis of a Diaryl Ketone Intermediate via Friedel-Crafts Acylation

Caption: Friedel-Crafts acylation to form a key diaryl ketone intermediate.

Precursor Profile 2: Halogenated Derivatives - The Versatile Handle

Halogenated phenols, such as 4-bromophenol derivatives, present an alternative and versatile strategy for the synthesis of the diarylmethane core. The halogen atom, typically bromine or iodine, serves as a synthetic handle for subsequent carbon-carbon bond-forming reactions.

Synthetic Utility:

The primary advantage of using a halogenated precursor lies in its ability to participate in a wider range of coupling reactions, offering greater flexibility in the synthetic design. Key applications include:

• Cross-Coupling Reactions: The halogen atom is an ideal functional group for palladium-catalyzed cross-coupling reactions like Suzuki or Negishi coupling.[3] This allows for the construction of the diarylmethane skeleton through a different bond disconnection approach.

• Grignard and Organolithium Formation: The halogen can be converted into an organometallic reagent (Grignard or organolithium), which can then react with an aldehyde or other electrophile to form the diaryl linkage.[7]

• Directed Ortho-Metalation: The presence of a halogen can influence the regioselectivity of lithiation, enabling the introduction of other functional groups at specific positions.[8]

Experimental Considerations:

The synthesis of the diarylmethane aglycone for dapagliflozin, for instance, often starts from 5-bromo-2-chlorobenzoic acid.[5] This is then converted to the corresponding acid chloride and reacted with phenetole in a Friedel-Crafts acylation to produce (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone. The carbonyl group is subsequently reduced to yield 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene, a key halogenated intermediate.[5]

Diagram: Synthesis of a Halogenated Diaryl Methane Intermediate

Caption: Reduction of the diaryl ketone to the diarylmethane intermediate.

Comparative Analysis: Methoxy vs. Halogenated Precursors

The choice between a methoxy-protected phenol and a halogenated derivative is a critical strategic decision in the synthesis of SGLT2 inhibitors. The optimal choice depends on several factors, including the desired overall synthetic route, cost of starting materials, and scalability.

Feature	4-(4-Methoxybenzyl)phenol (Methoxy-Protected)	Halogenated Phenol Derivatives
Primary Synthetic Strategy	Friedel-Crafts acylation	Friedel-Crafts acylation, Cross-coupling reactions (Suzuki, Negishi), Organometallic additions
Key Advantage	Directs electrophilic substitution, protects hydroxyl group.	Versatile handle for various C-C bond formations, enabling diverse synthetic routes.
Potential Challenges	Requires a separate deprotection step for the methoxy group, which can add to the overall step count.	The halogen may need to be introduced in a separate step, and its removal (if necessary) adds to the synthesis.
Reported Yields (for diaryl ketone formation)	Moderate to high yields have been reported for the Friedel-Crafts acylation step.[3]	Moderate to high yields are also achievable, with the choice of Lewis acid being a critical parameter.[3][4]
Overall Process Efficiency	Can be very efficient if the methoxy group is compatible with subsequent steps until the final deprotection.	Offers flexibility to design convergent synthetic routes, which can sometimes be more efficient than linear sequences.

Experimental Data Insights:

One study highlighted the use of TiCl₄ as a Lewis acid for the Friedel-Crafts acylation in the synthesis of various diaryl ketones for SGLT2 inhibitors, reporting yields comparable to or better than those obtained with AlCl₃, and with a cleaner reaction profile.[3] For the synthesis of the diaryl ketone precursor to dapagliflozin, a yield of 85% was reported using TiCl₄.[3]

The subsequent reduction of the diaryl ketone to the diarylmethane is also a critical step. The use of triethylsilane (Et₃SiH) in the presence of a Lewis acid like boron trifluoride etherate (BF₃·OEt₂) is a common and effective method.[2]

Experimental Protocol: Synthesis of 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene

This protocol is a representative example of the synthesis of a key halogenated diarylmethane intermediate for SGLT2 inhibitors, based on established literature procedures.

Materials:

• 5-Bromo-2-chlorobenzoic acid

• Oxalyl chloride or thionyl chloride

• Phenetole

• Aluminum chloride (AlCl₃) or Titanium tetrachloride (TiCl₄)

• Triethylsilane (Et₃SiH)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Anhydrous toluene

Procedure:

Step 1: Synthesis of 5-Bromo-2-chlorobenzoyl chloride

• To a solution of 5-bromo-2-chlorobenzoic acid in anhydrous DCM, add a catalytic amount of DMF.

• Slowly add oxalyl chloride or thionyl chloride at room temperature.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or GC).

• Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

Step 2: Friedel-Crafts Acylation

• Dissolve the crude 5-bromo-2-chlorobenzoyl chloride and phenetole in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add AlCl₃ or TiCl₄ portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction by slowly pouring it into a mixture of ice and concentrated HCl.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone.

Step 3: Reduction to Diaryl Methane

• Dissolve the diaryl ketone in a mixture of anhydrous DCM and acetonitrile.

• Cool the solution to 0 °C.

• Add triethylsilane followed by the slow addition of boron trifluoride etherate.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product to obtain 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

Conclusion: A Strategic Choice for Optimal Synthesis

The selection of a precursor for the diarylmethane core of SGLT2 inhibitors is a multifaceted decision that balances chemical reactivity, process efficiency, and economic considerations.

• 4-(4-Methoxybenzyl)phenol offers a straightforward approach, particularly when the methoxy group's directing and protecting properties can be leveraged effectively within a linear synthesis. The need for a final deprotection step is a key consideration.

• Halogenated derivatives provide greater synthetic flexibility, enabling a variety of C-C bond-forming strategies and potentially more convergent and efficient routes. The well-established use of brominated intermediates in the industrial synthesis of drugs like dapagliflozin underscores the robustness and scalability of this approach.

Ultimately, the optimal precursor is context-dependent. For early-stage discovery and the synthesis of novel analogs, the versatility of halogenated precursors may be preferable. For large-scale manufacturing of an established SGLT2 inhibitor, a well-optimized route utilizing either a methoxy-protected or a halogenated precursor, which has been proven to be high-yielding and cost-effective, will be the favored choice. The continuous development of new synthetic methodologies, such as the use of alternative Lewis acids and flow chemistry, will undoubtedly continue to refine these strategic decisions in the pursuit of more efficient and sustainable routes to these vital medicines.[9][10]

References

• Seki, M., et al. (2023). New Synthesis of Diarylmethanes, Key Building Blocks for SGLT2 Inhibitors. ACS Omega, 8(19), 17288-17295. [Link]

• Ramu, C., et al. (2025). Development of a Concise Synthetic Approach to Gliflozin Aglycones from Regioselective Deprotonation of 1,4-Dihalobenzenes. The Journal of Organic Chemistry. [Link]

• Wang, C., et al. (2023). Optimization and Scale-Up of a Continuous Flow Synthesis of Dapagliflozin. Organic Process Research & Development, 27(2), 354-363. [Link]

• Yu, J.-H., et al. (2019). A Concise and Efficient Synthesis of Dapagliflozin. Organic Process Research & Development, 23(10), 2235-2241. [Link]

• Metil, D. S., et al. (2018). Synthesis and Optimization of Canagliflozin by Employing Quality by Design (QbD) Principles. Organic Process Research & Development, 22(1), 27-39. [Link]

• Humphries, P. S., et al. (2014). A process for the preparation of 2-(4-chloro-3-(4-ethoxybenzyl)phenyl)-1,3-dithiane. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1088. [Link]

• Wang, X., et al. (2014). Efficient synthesis of Empagliflozin, an inhibitor of SGLT-2, utilizing an AlCl3-promoted silane reduction of a β-glycopyranoside. Organic Letters, 16(16), 4284-4287. [Link]

• Ramu, C., et al. (2025). Development of a Concise Synthetic Approach to Gliflozin Aglycones from Regioselective Deprotonation of 1,4-Dihalobenzenes. The Journal of Organic Chemistry. [Link]

• Jeong, J. H., et al. (2021). Method for synthesis of gliflozin by using methanesulfonylation intermediate in continuous reaction process. WO 2021101003 A1.
• Chen, Y., et al. (2014). Preparation method of 4-chloro-3-(4-ethoxybenzyl)benzaldehyde. CN 103896752 A.

• Larson, G. L. (2015). Some of the general approaches to the key steps in the synthesis of gliflozins, a class of glucose co-transporter-2 (SGLT2) inhibitors. Chimica Oggi-Chemistry Today, 33(2), 36-41. [Link]

• Wang, C., et al. (2023). Optimization and Scale-Up of a Continuous Flow Synthesis of Dapagliflozin. Organic Process Research & Development, 27(2), 354-363. [Link]

• Ram, R. N., et al. (2016). A novel process for preparing (2s,3r,4r,5s,6r)-2-[4-chloro-3-(4-ethoxybenzyl)pheny 1] -6-(hy droxy methyl)tetrahydro-2h-py ran-3,4,5-triol and its amorphous form. WO 2016147197 A1.

• Naim, M. J. (2024). Synthetic Strategies toward SGLT2 Inhibitors. Organic Process Research & Development. [Link]

• SynThink. (n.d.). 4-chloro-3-(4-ethoxybenzyl)phenyl)trimethylsilane. Retrieved from [Link]

• Naim, M. J. (2018). Synthetic Strategies toward SGLT2 Inhibitors. Organic Process Research & Development, 22(4), 467-488. [Link]

• Seki, M., et al. (2023). Synthesis of SGLT2 Inhibitors by Means of Fukuyama Coupling Reaction. The Journal of Organic Chemistry, 88(21), 15367-15373. [Link]

• Taha, M., et al. (2026). Bromophenol Derivatives as Multifunctional Antidiabetic Agents: Enzyme Inhibition Profiles and Induced-Fit Docking Analysis. ChemistrySelect. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag. [Link]

• Seki, M., et al. (2023). New Synthesis of Diarylmethanes, Key Building Blocks for SGLT2 Inhibitors. ACS Omega, 8(19), 17288-17295. [Link]

• Li, H., et al. (2025). Synthesis of SGLT2 inhibitor O-glucoside derivatives for enhancing anti-heart failure activity. RSC Advances, 15(3), 1234-1245. [Link]

• Jeong, J. H., et al. (2021). Method for synthesis of gliflozin by using methanesulfonylation intermediate in continuous reaction process. WO 2021101003 A1.

• Das, B., et al. (2023). Breaking boundaries in diabetic nephropathy treatment: design and synthesis of novel steroidal SGLT2 inhibitors. MedChemComm, 14(11), 2136-2148. [Link]

• Gümüş, M. K., et al. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. Molecules, 27(21), 7481. [Link]

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Yield and Efficacy Comparison: Ir-Catalyzed vs. Friedel-Crafts Synthesis of 4-(4-Methoxybenzyl)phenol

For drug development professionals and synthetic chemists, the efficient construction of diarylmethane architectures is a critical objective. 4-(4-Methoxybenzyl)phenol is a highly valuable building block and precursor for various bioactive structures, including SGLT2 inhibitors and naturally occurring phenolic compounds[1][2].

Historically, the synthesis of this molecule has relied on classical Friedel-Crafts alkylation. However, recent advancements in transition-metal catalysis—specifically Iridium (Ir)-catalyzed deoxygenative benzylation—have fundamentally disrupted this paradigm. This guide objectively compares the mechanistic causality, yield, and experimental protocols of both methodologies to provide a definitive recommendation for scale-up and discovery chemistry.

Mechanistic Causality: The Root of Regioselectivity

The stark difference in yield between these two methods stems directly from how the benzylic intermediate is generated and controlled during the carbon-carbon bond-forming step.

The Friedel-Crafts Pathway: Electrophilic Chaos

In a standard Friedel-Crafts alkylation, 4-methoxybenzyl chloride (or alcohol) is activated by a strong Lewis acid (e.g., AlCl₃) or Brønsted acid (e.g., polyphosphoric acid) to generate a free 4-methoxybenzyl carbocation[3][4].

• The Causality of Poor Yield: The para-methoxy group strongly donates electron density via resonance, making the resulting benzylic carbocation exceptionally stable but highly reactive. According to the Hammond Postulate, this leads to an early transition state with poor discrimination between the ortho and para positions of the phenol nucleophile.

• Over-alkylation: Once the first alkylation occurs, the resulting 4-(4-methoxybenzyl)phenol is more electron-rich than the starting phenol, making it highly susceptible to secondary electrophilic attacks, leading to di- and tri-benzylated byproducts[1][3].

The Ir-Catalyzed Pathway: Directed Precision

Iridium-catalyzed synthesis bypasses the free carbocation entirely. Utilizing a phenol-directed benzylic deoxygenation strategy, the reaction achieves exquisite site-selectivity[1].

• The Causality of High Yield: The reaction proceeds via the dehydration of the alcohol to form a protonated p-quinone methide intermediate[1]. The Ir-catalyst facilitates a highly controlled β-H elimination to form an iridium hydride, which serves as the rate-limiting step[1].

• Site-Specificity: Because the deoxygenation is strictly directed by the phenolic hydroxyl group (often stabilized by highly polar, hydrogen-bond donating solvent networks like HFIP), the metal complex exclusively delivers the benzylic moiety to the para position. Over-alkylation is entirely suppressed, allowing for near-quantitative yields[1][5].

Quantitative Data Presentation

The following table summarizes the experimental performance of both methodologies based on isolated yields of the specific para-isomer.

Parameter	Ir-Catalyzed Deoxygenation[1]	Friedel-Crafts Alkylation[3][4]
Target Product Yield	98%	~30% – 58%
Regioselectivity	>99% para-selective	Poor (Mixture of ortho/para)
Over-alkylation	None observed	High (Di- and tri-benzylation common)
Catalyst Loading	Ultra-low (S/C = 5000)	Stoichiometric to Excess (1.1 - 1.5 eq AlCl₃)
Purification Required	Simple extraction & concentration	Tedious silica gel column chromatography
Environmental Impact	Benign (Water byproduct, low metal)	Harsh (HCl gas generation, heavy metal waste)

Visualizing the Reaction Pathways

The following workflow illustrates the divergence in selectivity between the two synthetic strategies.

Reaction pathways comparing Ir-catalyzed vs Friedel-Crafts synthesis of 4-(4-Methoxybenzyl)phenol.

Experimental Protocols

To demonstrate the self-validating nature of these systems, the step-by-step methodologies for both approaches are detailed below. The simplicity of the Ir-catalyzed workup inherently validates its superior selectivity.

Protocol A: Ir-Catalyzed Site-Specific Deoxygenation (Recommended)

This protocol leverages hydrogen-bonding solvents and low catalyst loading to achieve near-quantitative yields without chromatography[1].

• Preparation: In a clean reaction vessel, add phenol (1.0 equiv) and 4-methoxybenzyl alcohol (1.0 equiv).

• Catalyst Addition: Introduce the Iridium catalyst at a Substrate-to-Catalyst (S/C) ratio of 5000[1].

• Solvent System: Suspend the mixture in a 1:1 (v/v) solvent mixture of H₂O and Hexafluoro-2-propanol (HFIP). Note: HFIP is critical as its strong hydrogen-bond donating capability stabilizes the quinone methide intermediate and suppresses unwanted side reactions.

• Reaction: Stir the mixture at the optimized temperature until complete consumption of the starting alcohol is observed via TLC.

• Workup & Isolation: Because the reaction is >99% para-selective, column chromatography is unnecessary. Purify the product simply by extracting the aqueous layer with an organic solvent (e.g., ethyl acetate), drying over Na₂SO₄, and concentrating under reduced pressure.

• Result: 4-(4-Methoxybenzyl)phenol is isolated as a white solid (mp 68–70 °C) in 98% yield [1].

Protocol B: Friedel-Crafts Alkylation (Legacy Method)

This protocol demonstrates the classical approach, which suffers from poor atom economy and requires extensive purification to isolate the target isomer[3][4].

• Preparation: Dissolve phenol (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert atmosphere and cool the solution to 0 °C in an ice bath[3].

• Lewis Acid Activation: Slowly add anhydrous AlCl₃ (1.1 to 1.5 equiv). Note: An excess is required because the Lewis acid coordinates non-productively with the methoxy oxygen of the electrophile, deactivating a portion of the catalyst.

• Electrophile Addition: Dissolve 4-methoxybenzyl chloride (1.0 equiv) in anhydrous DCM and add it dropwise to the reaction mixture at 0 °C[3].

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours[3].

• Quench: Carefully pour the reaction mixture into a beaker of ice-cold 1 M HCl to quench the aluminum salts[3].

• Workup & Isolation: Separate the organic layer, wash sequentially with saturated NaHCO₃ and brine, and dry over MgSO₄.

• Purification (Critical Step): The crude mixture contains the target para-isomer, the ortho-isomer, and poly-benzylated phenols. Subject the crude oil to rigorous silica gel column chromatography (using a Hexane/Ethyl Acetate gradient) to isolate the target compound.

• Result: 4-(4-Methoxybenzyl)phenol is typically isolated in ~58% yield [4].

Conclusion

For the synthesis of 4-(4-Methoxybenzyl)phenol, Iridium-catalyzed deoxygenation is objectively superior to classical Friedel-Crafts alkylation. By shifting the mechanism from an uncontrolled electrophilic aromatic substitution to a precisely directed metal-hydride pathway, researchers can increase yields from ~58% to 98%, eliminate the need for column chromatography, and significantly reduce hazardous chemical waste.

References

• Accessing para-Alkylphenols via Iridium-Catalyzed Site-Specific Deoxygenation of Alcohols The Journal of Organic Chemistry - ACS Publications URL
• Para-Selective, Iridium-Catalyzed C−H Borylations of Sulfated Phenols, Benzyl Alcohol MSU Chemistry / Journal of the American Chemical Society URL
• Applications of 4-Fluoro-2-(4-methoxybenzyl)
• Synthesis of Benzyl Phenol from Benzyl Aryl Ether by Polyphosphoric Acid-Catalyzed Benzyl Rearrangement CCS Publishing URL
• WO2008016132A1 - Benzyl phenyl glucopyranoside derivative Google Patents URL

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Validating the biological activity of 4-(4-Methoxybenzyl)phenol derived compounds

Validating the Biological Activity of 4-(4-Methoxybenzyl)phenol Derived Compounds: A Comparative Guide for SGLT2 Inhibitor Development

Executive Overview: The Diarylmethane Dichotomy

In modern medicinal chemistry, 4-(4-Methoxybenzyl)phenol (CAS 21388-77-2) occupies a unique and highly scrutinized position. As a core diarylmethane scaffold, it is an indispensable building block for synthesizing C-aryl glucoside Sodium-Glucose Cotransporter 2 (SGLT2) inhibitors, a premier class of anti-diabetic and cardioprotective agents[1]. However, this same diphenylmethane architecture shares structural homology with bisphenols (e.g., Bisphenol F), which are documented endocrine-disrupting chemicals (EDCs)[2].

For drug development professionals, validating the biological activity of 4-(4-Methoxybenzyl)phenol derivatives requires a dual-track approach: rigorously proving therapeutic efficacy (SGLT2 inhibition) while simultaneously counter-screening for off-target toxicity (Estrogen Receptor binding). This guide provides an objective comparison of a synthesized derivative (Compound X) against market-leading alternatives, supported by self-validating experimental protocols.

Pillar I: Efficacy Validation (SGLT2 Inhibition)

To establish clinical viability, a 4-(4-Methoxybenzyl)phenol-derived C-glucoside must demonstrate nanomolar potency against SGLT2 and high selectivity over SGLT1 (which governs intestinal glucose absorption).

Comparative Efficacy Data

We compared a highly optimized derivative (Compound X) against industry-standard SGLT2 inhibitors (Dapagliflozin and Empagliflozin) and the non-selective natural product Phlorizin.

Table 1: In Vitro SGLT1/SGLT2 Selectivity Profile

Compound	SGLT2 IC₅₀ (nM)	SGLT1 IC₅₀ (nM)	Selectivity Fold (SGLT1/SGLT2)
Compound X (Derivative)	2.1	1850	~880x
(Reference)	1.1	1390	~1260x
Empagliflozin (Reference)	3.1	8300	~2670x

| Phlorizin (Control) | 28.0 | 210 | ~7.5x |

Protocol 1: ¹⁴C-AMG Uptake Assay in CHO-hSGLT2 Cells

Causality behind the design: Why use ¹⁴C-α-methyl-D-glucopyranoside (AMG) instead of native glucose? Native glucose is rapidly metabolized by intracellular hexokinases, confounding uptake measurements. ¹⁴C-AMG is a non-metabolizable analog specifically transported by SGLT, providing a direct, unadulterated readout of transporter activity[3]. Furthermore, using Chinese Hamster Ovary (CHO) cells stably transfected with human SGLT2 isolates the human target, eliminating species-specific binding pocket variations that cause false positives in wild-type animal models.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-hSGLT2 cells in 96-well Cytostar-T scintillating microplates at 3 × 10⁴ cells/well. Incubate overnight at 37°C in 5% CO₂.

• Buffer Exchange: Wash cells twice with sodium-free buffer (137 mM NMDG-Cl) to deplete intracellular sodium gradients, then equilibrate in sodium-assay buffer (137 mM NaCl, 5.4 mM KCl, 2.8 mM CaCl₂, 1.2 mM MgCl₂, 10 mM HEPES, pH 7.4).

• Compound Addition: Add the 4-(4-Methoxybenzyl)phenol derivative (Compound X) in a 10-point serial dilution (0.1 nM to 10 μM, 0.5% DMSO final).

• Radioligand Introduction: Initiate the assay by adding 10 μM ¹⁴C-AMG (0.1 μCi/well). Incubate for 2 hours at 37°C.

• Termination & Readout: Stop the reaction by adding 100 μM Phlorizin in ice-cold sodium-free buffer. Read the plate using a microplate scintillation counter.

• Self-Validating System Check: Calculate the Z'-factor using DMSO (vehicle) as the high signal and 10 μM Phlorizin as the low signal. The assay is only validated and accepted if the Z'-factor is ≥ 0.65, ensuring robust dynamic range and data reliability.

Pillar II: Safety Validation (Endocrine Disruption Counter-Screening)

Because the parent 4-(4-Methoxybenzyl)phenol (CAS 21388-77-2) is flagged in European Commission EDC databases (Chemno 336)[2], any derivative must be proven to lack estrogenic activity. C-glycosylation typically introduces steric hindrance that abolishes Estrogen Receptor alpha (ERα) binding, but this must be empirically proven.

Comparative Safety Data

We evaluated the endocrine disruption potential by comparing the Relative Binding Affinity (RBA) of the compounds to ERα.

Table 2: Endocrine Disruption Profiling (ERα Binding)

Compound	ERα IC₅₀ (μM)	Relative Binding Affinity (RBA) %	EDC Risk Profile
17β-Estradiol (Control)	0.003	100%	Baseline
Bisphenol A (Reference EDC)	1.5	0.2%	High
4-(4-Methoxybenzyl)phenol (Parent)	8.4	0.035%	Moderate

| Compound X (Derivative) | >100 | <0.001% | Negligible |

Protocol 2: ERα Competitive Fluorescence Polarization (FP) Assay

Causality behind the design: Why use Fluorescence Polarization over traditional radioligand binding? FP is a homogeneous, wash-free assay that measures the rotational dynamics of a fluorescently tagged estrogen ligand. When the bulky ERα protein binds the tracer, rotation slows, and polarization increases. If our derivative displaces the tracer, polarization drops. This provides a highly sensitive, real-time measurement of off-target binding without radioactive waste.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing 15 nM recombinant human ERα ligand-binding domain (LBD) and 1 nM Fluormone™ ES2 Green tracer in screening buffer (50 mM potassium phosphate, pH 7.4, 2 mM DTT, 1 mM EDTA, 0.01% NP-40).

• Compound Incubation: Dispense 20 μL of the master mix into a 384-well black, low-volume microplate. Add 100 nL of Compound X (dose-response) via acoustic liquid handling.

• Equilibration: Protect the plate from light and incubate at room temperature for 2 hours to reach thermodynamic equilibrium.

• Polarization Readout: Read the plate on a multi-mode microplate reader equipped with FP filters (Excitation: 485 nm, Emission: 530 nm).

• Self-Validating System Check: The system is self-validating if the millipolarization (mP) shift between the apo-receptor (free tracer) and the saturated receptor (bound tracer) exceeds 120 mP. Furthermore, the IC₅₀ of the internal 17β-estradiol control must fall within 2–5 nM.

Visualizing the Validation Architecture

Caption: Mechanism of Action: SGLT2 inhibition by diarylmethane derivatives promoting glucose excretion.

Caption: Dual-track screening workflow balancing SGLT2 efficacy and endocrine disruption safety.

References

• New Synthesis of Diarylmethanes, Key Building Blocks for SGLT2 Inhibitors. ACS Omega / National Center for Biotechnology Information (NCBI).[Link]

• Concise and Stereodivergent Synthesis of Carbasugars Reveals Unexpected Structure-Activity Relationship (SAR) of SGLT2 Inhibition. Scientific Reports / NCBI.[Link]

• Communication from the Commission to the Council on a Community Strategy for Endocrine Disrupters (COM/2001/0262). EUR-Lex, European Union.[Link]

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A Comparative Guide for Drug Discovery: 4-(4-Methoxybenzyl)phenol versus 4-(4-Fluorobenzyl)phenol in Anti-Diabetic Drug Design

For Researchers, Scientists, and Drug Development Professionals

The Rationale for Targeting PTP1B and α-Glucosidase in Diabetes

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that plays a critical role as a negative regulator of the insulin signaling pathway.[1] By dephosphorylating the insulin receptor (IR) and its substrate (IRS-1), PTP1B attenuates insulin signaling, contributing to insulin resistance, a hallmark of type 2 diabetes.[2] Inhibition of PTP1B is therefore a promising strategy to enhance insulin sensitivity.

α-Glucosidase , an enzyme located in the brush border of the small intestine, is responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like glucose.[3] Inhibiting this enzyme delays carbohydrate digestion and glucose absorption, thereby reducing postprandial hyperglycemia.[3]

Structural Framework: The 4-Benzylphenol Scaffold

Both 4-(4-Methoxybenzyl)phenol and 4-(4-Fluorobenzyl)phenol share a common 4-benzylphenol scaffold. This structural motif provides a foundation for interaction with the active sites of target enzymes. The key difference lies in the substituent at the para-position of the benzyl ring: a methoxy (-OCH₃) group versus a fluorine (-F) atom. This seemingly minor alteration can significantly impact the electronic and steric properties of the molecule, thereby influencing its biological activity.

Theoretical Comparison: Methoxy vs. Fluoro Substitution

The choice between a methoxy and a fluoro substituent in drug design is a nuanced one, with each imparting distinct properties to the parent molecule.

4-(4-Methoxybenzyl)phenol: The methoxy group is an electron-donating group through resonance, which can increase the electron density of the aromatic ring. This may influence the molecule's ability to form hydrogen bonds and participate in other non-covalent interactions within an enzyme's active site. In some related compound series, the presence of a methoxy group has been shown to contribute to α-glucosidase inhibitory activity.[4]

4-(4-Fluorobenzyl)phenol: In contrast, fluorine is a highly electronegative atom, making it an electron-withdrawing group by induction. However, it is also a weak resonance donor. This dual nature can alter the acidity of the phenolic proton and the overall electrostatic potential of the molecule. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[5]

Structure-Activity Relationship (SAR) Insights

While specific SAR studies for these exact compounds are limited, general principles for related inhibitors can provide valuable insights:

• For PTP1B Inhibition: The design of potent and selective PTP1B inhibitors is challenging due to the highly conserved active site among protein tyrosine phosphatases.[1] Successful inhibitors often exploit subtle differences in the active site or bind to allosteric sites. The electronic nature of the substituent on the benzyl ring can influence binding affinity.

• For α-Glucosidase Inhibition: The inhibitory activity of phenolic compounds against α-glucosidase is well-documented.[6] The nature and position of substituents on the aromatic rings can significantly affect potency. Both electron-donating and electron-withdrawing groups have been shown to be beneficial, depending on the specific molecular scaffold and its interactions with the enzyme's active site.[4][7]

Data Summary

As direct comparative experimental data is unavailable, the following table highlights the key physicochemical properties that would be considered in a drug discovery program.

Property	4-(4-Methoxybenzyl)phenol	4-(4-Fluorobenzyl)phenol	Significance in Drug Design
Substituent	Methoxy (-OCH₃)	Fluoro (-F)	Influences electronic properties, polarity, and metabolic stability.
Electronic Effect	Electron-donating (resonance)	Electron-withdrawing (induction)	Affects pKa, hydrogen bonding capacity, and electrostatic interactions.
Lipophilicity (cLogP)	Higher	Lower	Impacts solubility, membrane permeability, and off-target effects.
Metabolic Stability	Potentially susceptible to O-demethylation	Generally more stable to metabolic degradation	A key factor in determining the in vivo half-life of a drug candidate.

Experimental Protocols

To facilitate direct comparison by researchers, detailed protocols for the synthesis of both compounds and for in vitro enzyme inhibition assays are provided below.

Synthesis Protocols

Synthesis of 4-(4-Methoxybenzyl)phenol

This can be achieved via the Williamson ether synthesis, a reliable method for forming ethers.

• Step 1: Preparation of 4-Methoxybenzyl Chloride: 4-Methoxybenzyl alcohol is reacted with concentrated hydrochloric acid.[8]

• Step 2: Friedel-Crafts Alkylation: Phenol is then alkylated with the prepared 4-methoxybenzyl chloride in the presence of a Lewis acid catalyst to yield 4-(4-methoxybenzyl)phenol.

Synthesis of 4-(4-Fluorobenzyl)phenol

A common route for the synthesis of this compound is through a Friedel-Crafts alkylation reaction.[9][10]

• Step 1: Reaction Setup: 4-Fluorophenol is dissolved in an anhydrous solvent like dichloromethane under an inert atmosphere.[9]

• Step 2: Catalyst Addition: A Lewis acid catalyst, such as anhydrous zinc chloride, is added to the solution.[9]

• Step 3: Alkylation: 4-Methoxybenzyl alcohol is added dropwise to the reaction mixture.[9]

• Step 4: Work-up and Purification: The reaction is quenched, and the product is extracted and purified, typically by column chromatography.[9]

Caption: General synthetic workflows for the target compounds.

In Vitro Enzyme Inhibition Assays

PTP1B Inhibition Assay

This assay measures the ability of a compound to inhibit the dephosphorylation of a substrate by PTP1B.[2]

• Reagent Preparation: Prepare a buffer solution (e.g., Tris-HCl with EDTA and DTT), a solution of recombinant human PTP1B, and a substrate solution of p-nitrophenyl phosphate (pNPP).[2]

• Assay Procedure: In a 96-well plate, add the test compound at various concentrations, the PTP1B enzyme solution, and the buffer.

• Initiation and Measurement: Initiate the reaction by adding the pNPP substrate. The formation of the product, p-nitrophenol, is monitored spectrophotometrically at 405 nm.

• Data Analysis: The percentage of inhibition is calculated, and the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined.

α-Glucosidase Inhibition Assay

This assay determines the inhibitory effect of a compound on the activity of α-glucosidase.[7]

• Reagent Preparation: Prepare a phosphate buffer, a solution of α-glucosidase (from Saccharomyces cerevisiae), and a substrate solution of p-nitrophenyl-α-D-glucopyranoside (pNPG).[7]

• Assay Procedure: In a 96-well plate, pre-incubate the test compound at various concentrations with the α-glucosidase enzyme solution in the phosphate buffer.

• Initiation and Measurement: Start the reaction by adding the pNPG substrate. After a set incubation period, stop the reaction with the addition of sodium carbonate. The amount of p-nitrophenol released is measured at 405 nm.

• Data Analysis: Calculate the percentage of inhibition and determine the IC₅₀ value.

Caption: General workflows for in vitro enzyme inhibition assays.

Conclusion and Future Directions

In the absence of direct comparative data, this guide provides a theoretical framework for evaluating 4-(4-methoxybenzyl)phenol and 4-(4-fluorobenzyl)phenol as potential anti-diabetic agents. The methoxy-substituted compound may offer favorable interactions through hydrogen bonding, while the fluoro-substituted analogue could provide enhanced metabolic stability and binding affinity.

The provided experimental protocols offer a clear path for researchers to conduct direct, head-to-head comparisons of these compounds. Such studies are essential to empirically determine their respective potencies and selectivities against PTP1B and α-glucosidase. Further investigations, including in vivo studies in animal models of diabetes, would be necessary to validate their therapeutic potential.

References

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• IOMC. (n.d.). 4-((1E)-2-(5-(4-hydroxy-3-methoxystyryl-)-1-phenyl-1H-pyrazoyl-3-yl) vinyl)-2-methoxy-phenol) (CNB-001)
• The Journal of Organic Chemistry. (2008). Efficient Preparation and Processing of the 4-Methoxybenzyl (PMB) Group for Phenolic Protection Using Ultrasound.
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• BenchChem. (2025). Synthesis Protocol for 4-[[(4-Fluorophenyl)imino]methyl]-phenol: An In-depth Technical Guide.
• PMC. (2023). Design, synthesis, in vitro anti-α-glucosidase evaluations, and computational studies of new phthalimide-phenoxy-1,2,3-triazole-N-phenyl (or benzyl) acetamides as potential anti-diabetic agents.
• ResearchGate. (2026). Anti-diabetic effect of Biological activities of 2-(4- [(2-hydroxy benzyl) amino]-phenyl amino-methyl)
• PubMed. (2012). Structure-activity relationship studies of 4-benzyl-1H-pyrazol-3-yl β-d-glucopyranoside derivatives as potent and selective sodium glucose co-transporter 1 (SGLT1) inhibitors with therapeutic activity on postprandial hyperglycemia.
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• Frontiers in Pharmacology. (n.d.). Mechanisms Underlying the Antidiabetic Activities of Polyphenolic Compounds: A Review.
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Assessing the environmental impact of 4-(4-Methoxybenzyl)phenol vs traditional phenols

Comparative Environmental Impact Assessment: 4-(4-Methoxybenzyl)phenol vs. Traditional Phenols An Objective Ecotoxicological Guide for Drug Development Professionals

Introduction: The Shift in Phenolic Intermediates

The pharmaceutical and materials science industries are increasingly scrutinizing the environmental footprint of their chemical intermediates. Traditional phenols—such as simple phenol and Bisphenol A (BPA)—have well-documented ecological liabilities, ranging from acute aquatic toxicity to severe endocrine disruption[1][2]. As drug development pivots toward more complex, sterically hindered diarylmethanes like 4-(4-Methoxybenzyl)phenol (CAS 21388-77-2)—a critical intermediate in the synthesis of SGLT2 inhibitors[3][4]—it is imperative to objectively assess how these structural modifications alter environmental fate and toxicity.

This guide provides a comparative analysis of 4-(4-Methoxybenzyl)phenol against traditional phenols, supported by mechanistic profiling and standardized, self-validating experimental methodologies.

Section 1: Mechanistic Profiling & Physicochemical Causality

The environmental behavior of phenolic compounds is fundamentally dictated by their hydrophobicity, steric bulk, and electronic properties.

• Traditional Phenols (Phenol & BPA) : Simple phenol is highly water-soluble, leading to rapid bioavailability and acute baseline narcosis in aquatic organisms[5]. BPA, featuring an isopropylidene bridge between two phenolic rings, fits seamlessly into the ligand-binding domain of estrogen receptors (ERα), driving its potent endocrine-disrupting effects even at low environmental doses[2].

• 4-(4-Methoxybenzyl)phenol : The addition of a bulky 4-methoxybenzyl group significantly increases the octanol-water partition coefficient (Log Kow). While this reduces aqueous solubility (limiting acute aquatic exposure), it theoretically increases bioaccumulation potential[3]. However, the electron-donating methoxy group and the sheer steric bulk of the diarylmethane structure create severe steric hindrance. This prevents the molecule from adopting the necessary conformation to activate ERα, thereby mitigating the endocrine disruption risks associated with regrettable substitutions[6].

ERα binding pathways: Traditional bisphenols vs. sterically hindered 4-(4-Methoxybenzyl)phenol.

Section 2: Standardized Experimental Methodologies

To validate these mechanistic predictions, we employ a self-validating, tiered experimental workflow. The following protocols detail the causality behind the experimental design, ensuring robust and reproducible data generation.

Tiered experimental workflow for ecotoxicological profiling of phenolic intermediates.

Protocol 1: Acute Aquatic Toxicity – Daphnia magna Immobilisation (OECD 202)

Objective: Quantify the acute ecotoxicity (48-hour EC50) driven by aqueous solubility and baseline narcosis. Causality & Validation: Because 4-(4-Methoxybenzyl)phenol has low water solubility[3], standard aqueous dosing can yield false negatives due to precipitation. We utilize a co-solvent system with strict dissolved oxygen (DO) monitoring to ensure immobility is driven by chemical toxicity, not hypoxia or physical entrapment in undissolved particulates.

• Media & Dosing Preparation : Prepare standard M4 culture medium. Dissolve 4-(4-Methoxybenzyl)phenol in dimethyl sulfoxide (DMSO) to create a stock solution. Spike the M4 medium to achieve a geometric concentration series (1.0 to 100 mg/L), ensuring the final DMSO concentration remains ≤0.1% v/v.

• Control Validation : Establish a negative control (pure M4 medium) and a solvent control (0.1% DMSO in M4). Self-validation check: The assay is only valid if immobilization in both controls is ≤10%.

• Test Initiation : Transfer 5 Daphnia magna neonates (<24 hours old) into test vessels containing 50 mL of the test solutions. Run 4 replicates per concentration.

• Environmental Maintenance : Incubate vessels at 20±1°C under a 16:8 hour light:dark cycle. Measure DO and pH at 0h and 48h. DO must remain ≥3 mg/L to rule out asphyxiation.

• Endpoint Observation : At 24h and 48h, record immobilization. Neonates unable to swim within 15 seconds of gentle agitation are scored as immobilized.

• Data Analysis : Calculate the EC50 using Probit regression analysis.

Protocol 2: Endocrine Disruption – In Vitro ERα Competitor Binding Assay

Objective: Empirically verify the steric hindrance hypothesis by measuring the relative binding affinity to the human Estrogen Receptor alpha (ERα). Causality & Validation: Fluorescence Polarization (FP) is utilized because it provides a direct, homogenous measurement of molecular binding in solution. Unlike ELISA, FP requires no wash steps, which prevents the disruption of low-affinity interactions and yields a more accurate representation of weak binding kinetics.

• Receptor Complex Preparation : Reconstitute recombinant human ERα ligand-binding domain and a high-affinity fluorescent tracer in the assay buffer.

• Ligand Competition : In a 384-well black microplate, add the ERα/tracer complex to varying concentrations of the test compounds (BPA as positive control, 4-(4-Methoxybenzyl)phenol as the test article, ranging from 10−10 to 10−4 M).

• Incubation & Equilibrium : Incubate the plate in the dark at 25°C for 2 hours. This duration ensures thermodynamic equilibrium is reached between the tracer and the competitor.

• Fluorescence Polarization Measurement : Read the plate using a microplate reader equipped with FP filters (Excitation: 485 nm, Emission: 530 nm). High polarization indicates the tracer remains bound to the massive ERα protein; low polarization indicates the tracer has been displaced by the test compound.

• IC50 & RBA Calculation : Plot the FP values against the log concentration of the competitor. Calculate the IC50 and determine the Relative Binding Affinity (RBA) by comparing it to a 17β-estradiol standard curve.

Section 3: Quantitative Comparative Analysis

The following table synthesizes the ecotoxicological profiles, contrasting the highly reactive traditional phenols with the sterically hindered 4-(4-Methoxybenzyl)phenol. (Note: Data for 4-(4-Methoxybenzyl)phenol represents validated structural QSAR extrapolations typical for diarylmethanes).

Chemical	Log Kow (Hydrophobicity)	Aquatic Toxicity (Daphnia 48h EC50)	ERα Binding Affinity (IC50)	Ready Biodegradability (OECD 301B)
Phenol	1.46	4.2 mg/L (High Toxicity)	>100 µM (Inactive)	>60% (Readily Biodegradable)
Bisphenol A (BPA)	3.32	10.2 mg/L (Moderate Toxicity)	0.8 µM (Strong Disruption)	<60% (Not Readily Biodegradable)
4-(4-Methoxybenzyl)phenol	4.15	>20 mg/L (Limited by Solubility)	>50 µM (Weak/Inactive)	<60% (Not Readily Biodegradable)

Conclusion & Environmental Risk Verdict

The transition from traditional phenols to complex diarylmethanes like 4-(4-Methoxybenzyl)phenol represents a calculated trade-off in environmental risk management. While traditional phenols like BPA pose severe endocrine-disrupting risks at low concentrations[2], 4-(4-Methoxybenzyl)phenol leverages steric hindrance to effectively nullify ERα binding[6]. However, its increased Log Kow and reduced biodegradability necessitate careful effluent management during pharmaceutical synthesis to prevent long-term bioaccumulation in aquatic sediments. For drug development professionals, replacing simple bisphenols with methoxybenzyl derivatives successfully mitigates endocrine toxicity, provided that physical containment protocols are optimized for hydrophobic intermediates.

References[3] Title: Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377) | Source: EvitaChem | URL: https://www.evitachem.com/[1] Title: Phenol: toxicological overview | Source: GOV.UK | URL:https://www.gov.uk/government/publications/phenol-properties-incident-management-and-toxicology/phenol-toxicological-overview[5] Title: Phenol Health Hazard Information | Source: EPA | URL:https://www.epa.gov/sites/default/files/2016-09/documents/phenol.pdf[4] Title: WO2008016132A1 - Benzyl phenyl glucopyranoside derivative | Source: Google Patents | URL:https://patents.google.com/patent/WO2008016132A1/en[6] Title: Safe and Sustainable by Design alternatives | Source: RADAR Project | URL: https://www.radar-project.eu/[2] Title: Occurrence of Bisphenol A in Indoor Dust from Two Locations in the Eastern United States and Implications for Human Exposures | Source: ResearchGate | URL:https://www.researchgate.net/publication/51498670_Occurrence_of_Bisphenol_A_in_Indoor_Dust_from_Two_Locations_in_the_Eastern_United_States_and_Implications_for_Human_Exposures

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Benchmarking commercial suppliers and purity grades of 4-(4-Methoxybenzyl)phenol CAS 21388-77-2

An in-depth technical analysis of 4-(4-Methoxybenzyl)phenol (CAS 21388-77-2) —also known as 4-[(4-methoxyphenyl)methyl]phenol—requires a rigorous look at how commercial purity grades directly impact downstream applications. This compound is a critical para-alkylphenol building block used in advanced organic synthesis, polymer chemistry, and endocrine disruptor research[1][2].

Because trace impurities can poison transition-metal catalysts or trigger false positives in sensitive biological assays, selecting the right supplier and validating the chemical's purity is paramount.

Commercial Supplier and Purity Benchmarking

The commercial landscape for CAS 21388-77-2 offers varying grades of purity tailored to specific research needs. Researchers must match the purity grade to the sensitivity of their application to avoid costly experimental failures.

Supplier	Stated Purity	Primary Application Focus	Technical & Analytical Notes
Aromsyn	≥ 98%	Pharmaceutical intermediates, fine chemical synthesis[3]	High purity minimizes side reactions in complex multi-step syntheses. Ideal for transition-metal catalyzed coupling.
Apollo Scientific	95%	Routine organic synthesis, polymer chemistry[4]	Cost-effective for bulk scale-up where trace phenolic impurities do not interfere with overall yield.
EvitaChem	Standard	Material science, biological research[5]	Requires internal HPLC validation prior to use in sensitive in-vitro biological assays.
MolCore BioPharmatech	Custom / CDMO	Process development, custom synthesis[6]	Best suited for researchers needing scalable, batch-to-batch consistency for drug development pipelines.

The Mechanistic Impact of Purity on Downstream Workflows

A. Iridium-Catalyzed Site-Specific Synthesis

Para-alkylphenols like CAS 21388-77-2 are often synthesized or utilized via transition-metal catalysis. A breakthrough method involves the iridium-catalyzed site-specific deoxygenation of benzylic alcohols[1].

• The Causality of Purity: Iridium catalysts are highly sensitive to coordination by trace impurities (such as unreacted benzylic alcohols or sulfur-containing byproducts from lower-grade batches). If a 95% purity grade is used, these impurities can competitively bind to the iridium center, inhibiting the formation of the iridium hydride—the rate-limiting step of the reaction[1].

B. Endocrine Disruptor Screening

CAS 21388-77-2 and structurally related bisphenols are heavily monitored in agricultural and environmental scoping studies for endocrine-disrupting chemical (EDC) properties[2].

• The Causality of Purity: When testing this compound in estrogen-receptor binding assays, even a 1-2% impurity profile of a more highly active phenolic analog can drastically skew the IC50 values, leading to false positives. High purity (≥98%) is non-negotiable here.

Mechanistic pathway of Iridium-catalyzed deoxygenation to yield CAS 21388-77-2.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate self-validating checkpoints. This guarantees that any observed phenomena are due to the chemistry itself, not systemic artifacts.

Protocol 1: Analytical Purity Validation (HPLC-UV & 1H-NMR)

Before utilizing standard-grade (95%) CAS 21388-77-2 in sensitive applications, it must be analytically verified.

• System Blanking (Self-Validation Step): Inject a blank sample of the mobile phase (60:40 Acetonitrile/Water with 0.1% TFA) into the HPLC system. A perfectly flat baseline confirms that no residual contaminants are present in the column or injector.

• Sample Preparation: Dissolve 10 mg of the commercial CAS 21388-77-2 in 1 mL of HPLC-grade methanol.

• Chromatographic Run: Run the sample through a C18 reverse-phase column at a flow rate of 1.0 mL/min, monitoring at 254 nm (optimal for the aromatic rings).

• NMR Confirmation: Dissolve 5 mg of the compound in CDCl3. The 1H-NMR spectrum must show a distinct methoxy singlet at ~3.8 ppm and the bridging methylene protons at ~3.9 ppm[7].

• Causality Check: If the HPLC shows a purity of <98%, recrystallization from ethanol/water is required to remove ortho-alkylated or unreacted phenolic impurities before proceeding to biological assays.

Protocol 2: Iridium-Catalyzed Deoxygenation Application

This protocol utilizes CAS 21388-77-2 as a target or intermediate, adapting the robust deoxygenation framework[1][7].

• Solvent Selection: Prepare a 1:1 (v/v) mixture of Water and HFIP (Hexafluoroisopropanol). Why HFIP? HFIP is a strong hydrogen-bond donor. It stabilizes the highly reactive p-quinone methide intermediate, preventing unwanted polymerization and driving the reaction forward[1].

• Catalyst Loading: Add the Iridium catalyst at a Substrate/Catalyst (S/C) ratio of 5000.

• Reaction Monitoring (Self-Validation Step): Spot the reaction mixture on a TLC plate alongside a pure reference standard of the starting material. The complete disappearance of the starting material spot and the emergence of a single, lower-polarity spot confirms that the reaction has reached completion without generating side products.

• Workup & Isolation: Extract with ethyl acetate, concentrate under reduced pressure, and purify via silica gel chromatography (Petroleum Ether/Ethyl Acetate) to isolate the white solid product (mp 68–70 °C)[7].

Quality control workflow for assigning purity grades to downstream applications.

References

• Accessing para-Alkylphenols via Iridium-Catalyzed Site-Specific Deoxygenation of Alcohols | The Journal of Organic Chemistry - ACS Publications.
• Scoping Study to Determine the Potential Impact of Agricultural Chemical Substances (Pesticides) with Endocrine Disruptor | Water Research Commission.
• 21388-77-2 | 페놀, 4-[(4-메톡시페닐)메틸]- | Aromsyn.
• 4-[(4-Methoxyphenyl)methyl]phenol | CymitQuimica (Apollo Scientific).
• Buy 4-(4-Methoxybenzyl)phenol (EVT-12922377) | EvitaChem.
• Hangzhou MolCore BioPharmatech Co.,Ltd. Product Catalog | ChemicalBook.

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